Sodium toluene-4-sulphinate dihydrate

• CAS: 7257-26-3

Core Science & Biosynthesis

Sodium Toluene-4-Sulphinate Dihydrate: A Comprehensive Mechanistic and Methodological Guide for Advanced Organic Synthesis

Executive Summary

Sodium toluene-4-sulphinate dihydrate (commonly referred to as sodium p-toluenesulfinate dihydrate) is a cornerstone reagent in modern organic chemistry. Serving as a highly stable, crystalline source of the p-toluenesulfinate anion, it bridges the gap between classical nucleophilic substitution and advanced radical-mediated cross-coupling methodologies. As a Senior Application Scientist, I have structured this whitepaper to move beyond basic property listings. Here, we will dissect the physicochemical architecture, the causality behind its ambidentate reactivity, and the self-validating experimental protocols required to deploy this reagent effectively in drug development and complex molecular synthesis.

Molecular Architecture and Physicochemical Profile

The molecular formula of sodium toluene-4-sulphinate dihydrate is C₇H₇NaO₂S·2H₂O[1]. Structurally, it consists of a toluene ring substituted at the para position with a sulfinate group (-SO₂Na). The sodium cation forms an ionic interaction with the delocalized negative charge across the oxygen atoms of the sulfinate moiety.

Crucially, the two water molecules are integrated into the crystal lattice via a robust hydrogen-bonding network. This hydration state is not merely a structural footnote; it imparts significant bench stability compared to its highly hygroscopic anhydrous counterpart, making it the preferred form for precise stoichiometric handling[1].

Table 1: Physicochemical Properties of Sodium Toluene-4-Sulphinate Dihydrate

Property	Value
Molecular Formula	C₇H₇NaO₂S·2H₂O
Molecular Weight	212.21 g/mol
Appearance	White to off-white crystalline solid
Solubility	Highly soluble in water; moderately soluble in polar organic solvents; poorly soluble in non-polar solvents
pH (1% aqueous solution)	Approximately 7-8
Crystal Structure	Monoclinic
Stability	Stable under normal temperature and pressure; sensitive to oxidation

Data synthesized from1[1].

Mechanistic Reactivity and Pathway Dynamics

The synthetic utility of the p-toluenesulfinate anion stems from its ambidentate nucleophilicity . According to Hard-Soft Acid-Base (HSAB) theory, the anion can react at two distinct nucleophilic centers depending on the nature of the electrophile, while also serving as a radical precursor under specific catalytic conditions[1].

• S-Alkylation (Soft Nucleophile): The sulfur atom, being highly polarizable, preferentially attacks soft electrophiles (e.g., alkyl halides, activated alkenes) to form stable carbon-sulfur bonds, yielding sulfones[1].

• O-Alkylation (Hard Nucleophile): In the presence of hard electrophiles (e.g., highly reactive oxonium ions or specific acylating agents), the reaction occurs at the oxygen atom, generating sulfinate esters[1].

• Radical Generation: Under transition-metal catalysis, it acts as a robust precursor for sulfonyl radicals, enabling complex radical-mediated reductions and functionalizations[1].

Fig 1. Mechanistic pathways of sodium p-toluenesulfinate dihydrate reactivity.

Experimental Methodologies & Causality in Protocol Design

A hallmark of robust chemical development is the implementation of self-validating experimental protocols. Below are two critical workflows utilizing sodium p-toluenesulfinate dihydrate, complete with the causality behind each operational choice.

Protocol A: Synthesis of p-Toluenesulfinyl Chloride

p-Toluenesulfinyl chloride is a highly reactive intermediate synthesized via the direct chlorination of sodium p-toluenesulfinate dihydrate using thionyl chloride[2].

Causality & Experimental Design: The reaction utilizes neat thionyl chloride (SOCl₂) as both the reagent and the solvent. The dihydrate form of the sulfinate must be thoroughly air-dried until efflorescence just begins; this removes mechanically bound surface water while retaining the lattice water, preventing uncontrolled, violent hydrolysis of the SOCl₂[3]. The portion-wise addition of the sulfinate is a critical safety and yield-optimizing step: it controls the highly exothermic reaction and manages the vigorous evolution of hydrogen chloride and sulfur dioxide gases[2].

Step-by-Step Methodology:

• Preparation: Equip a 250-mL round-bottomed flask with a calcium chloride drying tube. Add 179 g (109 mL, 1.5 moles) of redistilled thionyl chloride[2].

• Addition: Over a 10- to 15-minute period, add 42.8 g (0.2 mole) of powdered, air-dried sodium p-toluenesulfinate dihydrate in small portions at room temperature[2].

• Observation (Self-Validation): Note the initial temperature rise, followed by a drop to ~0°C. The mixture will initially appear as a clear yellow liquid with a white opaque suspension. Allow it to sit for 1.5–2 hours until the suspension disintegrates into a finely divided translucent deposit[2].

• Distillation: Remove excess thionyl chloride via vacuum distillation (15–20 mm Hg), keeping the bath temperature strictly below 50°C to prevent thermal decomposition of the product[2].

• Purification: Extract the residue with anhydrous ether (50 mL, then two 30 mL portions) to separate the product from inorganic salts. Evaporate the ether to yield the crude sulfinyl chloride, which can be further purified by fractional vacuum distillation (b.p. 99–102°C at 0.5 mm Hg)[2].

Fig 2. Step-by-step experimental workflow for p-toluenesulfinyl chloride synthesis.

Protocol B: Synthesis of p-Tolylsulfonyldiazomethane (Diazo Precursor)

Sodium p-toluenesulfinate dihydrate is heavily utilized to synthesize p-tolylsulfonyldiazomethane, a valuable diazo compound used in cyclopropanations and insertion reactions[4].

Causality & Experimental Design: In this pathway, the purity of the sodium p-toluenesulfinate dihydrate is the primary variable dictating the final yield. Impurities or excess moisture can quench the highly sensitive diazo intermediates. Therefore, it is standard practice to determine the exact purity of the sulfinate salt via titration prior to the reaction, allowing for precise stoichiometric adjustments[4].

Step-by-Step Methodology:

• Purity Verification: Titrate the commercially sourced or synthesized sodium p-toluenesulfinate dihydrate to determine its exact active mass[4].

• Reaction Setup: Use stoichiometric amounts of the sulfinate based on the calculated purity to react with the appropriate nitrosocarbamate precursor under basic conditions[4].

• Light Protection: Because α-diazosulfones undergo slow photochemical decomposition, all reaction vessels must be wrapped in aluminum foil or dark cloth to minimize light exposure[4].

• Isolation: Extract the resulting yellow p-tolylsulfonyldiazomethane using cold petroleum ether, dry over anhydrous calcium chloride in a vacuum desiccator at 0°C, and store in an unsealed container in the dark to prevent pressure buildup from trace nitrogen evolution[4].

Conclusion

Sodium toluene-4-sulphinate dihydrate remains an indispensable tool in the arsenal of the synthetic chemist. By understanding its ambidentate reactivity, mastering the handling of its hydration states, and strictly adhering to the causal logic behind its reaction parameters, researchers can ensure high-fidelity, reproducible outcomes in complex molecular syntheses.

References

• Title: Sodium toluene-4-sulphinate dihydrate - 7257-26-3 Source: Vulcanchem URL
• Title: p-TOLYLSULFONYLDIAZOMETHANE Source: Organic Syntheses URL
• Title: The Advent of a Versatile Reagent: A Historical and Technical Guide to Sulfinate Salts in Synthesis Source: Benchchem URL
• Title: p-TOLUENESULFINYL CHLORIDE Source: Organic Syntheses URL

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• 4. Organic Syntheses Procedure [orgsyn.org]

Sodium p-Toluenesulfinate (SPTS): Physicochemical Profiling and Synthetic Methodologies

Executive Summary

Sodium p-toluenesulfinate (SPTS) is a versatile, ambident nucleophile widely utilized in organic synthesis, materials science, and pharmaceutical development[1]. As a bench-stable sulfinate salt, it serves as a premier reagent for the construction of carbon-sulfur (C–S) bonds, particularly in the synthesis of sulfones, sulfonamides, and sulfonylated heterocycles[2]. This whitepaper provides an in-depth technical analysis of its physicochemical properties, reactivity dynamics, and field-proven experimental protocols.

Molecular Identity and Physicochemical Properties

SPTS (CAS: 824-79-3 for anhydrous; 207801-20-5 for hydrate) consists of a para-substituted toluene ring attached to a sulfinate moiety[3],. The compound exists predominantly as a white to off-white crystalline powder[4].

Quantitative Data Summary

Below is a consolidated profile of the physical and chemical properties of SPTS, critical for calculating reaction stoichiometry and designing purification workflows.

Property	Value	Causality / Significance
Molecular Formula	C₇H₇NaO₂S	Defines the fundamental stoichiometry[3].
Molecular Weight	178.18 g/mol (Anhydrous)	Hydration states (e.g., tetrahydrate) alter the effective mass; anhydrous grades must be verified for precise catalytic loading,.
Melting Point	> 300 °C (Decomposes)	High thermal stability is driven by the strong ionic lattice between the sodium cation and the delocalized sulfinate anion[4],[5].
Density	~1.40 g/cm³ (at 20 °C)	Relevant for volumetric calculations in large-scale industrial handling[4].
Solubility	Soluble in H₂O, EtOH, DMSO	High polarity allows solvation in polar aprotic and protic solvents, facilitating phase-transfer catalysis[6].
Aqueous pH	7.0 – 9.0 (10% solution)	The mild basicity reflects the weak conjugate acid nature of p-toluenesulfinic acid[7].

Chemical Stability and Reactivity Dynamics

The synthetic utility of SPTS is governed by its nature as an ambident nucleophile . The negative charge of the sulfinate anion is delocalized across the two highly electronegative oxygen atoms, while the less electronegative sulfur atom retains a lone pair of electrons[8].

According to Hard-Soft Acid-Base (HSAB) theory, the reactivity bifurcates based on the nature of the electrophile:

• S-Alkylation (Soft-Soft Interaction): The softer sulfur atom preferentially attacks soft electrophiles (e.g., alkyl halides, palladium-π-allyl complexes, and electron-deficient aryls) to yield sulfones [2].

• O-Alkylation (Hard-Hard Interaction): The harder oxygen atoms react with hard electrophiles (e.g., acyl chlorides or hard alkylating agents) to yield sulfinic esters [8].

Fig 1: Ambident reactivity of the p-toluenesulfinate anion governed by HSAB theory.

Experimental Methodologies

Protocol 1: Synthesis and Purification of SPTS

While commercially available, SPTS is often synthesized in-house to ensure an anhydrous state for moisture-sensitive cross-coupling reactions. The most robust method involves the reduction of p-toluenesulfonyl chloride using zinc dust[9].

Causality of Experimental Design:

• Zinc Dust: Acts as a mild, heterogeneous electron donor, selectively reducing the sulfur center from the +6 oxidation state (sulfonyl) to the +4 oxidation state (sulfinyl) without over-reducing to the thiol[9].

• Sodium Carbonate (Na₂CO₃): Added post-reduction to basify the medium. This converts the intermediate zinc sulfinate complex into the highly soluble sodium sulfinate salt while precipitating the zinc as insoluble zinc carbonate (ZnCO₃), effectively driving the equilibrium and allowing simple filtration[9].

Step-by-Step Methodology:

• Preparation: Grind 500 g (2.6 mol) of technical p-toluenesulfonyl chloride in a mortar to maximize the surface area for the heterogeneous reaction[9].

• Reduction: In a large vessel equipped with a mechanical stirrer, heat 3 L of deionized water to 70 °C. Add 400 g of zinc dust. Slowly add the ground sulfonyl chloride in small portions over 10 minutes. The exothermic reaction will raise the temperature to ~80 °C[9].

• Basification: Once the addition is complete, heat the mixture to 90 °C using steam. Shut off the heat and add 250 mL of 12 N NaOH, followed by finely powdered Na₂CO₃ in 50 g portions until the mixture is strongly alkaline[9].

• Filtration & Isolation: Filter the hot mixture via suction to remove the precipitated zinc salts. Cool the filtrate in an ice bath to induce the crystallization of SPTS[9].

• Drying: Collect the transparent crystals via vacuum filtration and dry under a high vacuum (in a desiccator over P₂O₅) to obtain the anhydrous salt.

Protocol 2: One-Pot Synthesis of Sulfonylated Pyridines

Sulfonylated pyridines are critical pharmacophores in medicinal chemistry. Traditional syntheses require odoriferous thiols and harsh oxidants. A modern, self-validating protocol utilizes SPTS in a direct Nucleophilic Aromatic Substitution (S_NAr)[10].

Causality of Experimental Design: Electron-neutral chloropyridines are notoriously unreactive towards SPTS due to the high activation energy required to disrupt aromaticity. The addition of Tetrabutylammonium Chloride (TBACl) acts as a critical phase-transfer and activating agent. TBACl undergoes cation exchange with SPTS to form tetrabutylammonium p-toluenesulfinate ( n -Bu₄NSO₂Tol). The bulky, lipophilic tetrabutylammonium counterion disrupts tight ion-pairing, generating a highly reactive, "naked" sulfinate nucleophile that readily attacks the pyridine ring[10].

Step-by-Step Methodology:

• Reagent Assembly: To an oven-dried Schlenk flask under an argon atmosphere, add the chloropyridine derivative (1.0 equiv), SPTS (1.5 equiv), and TBACl (0.2 equiv)[10].

• Solvation: Suspend the mixture in anhydrous N,N-Dimethylacetamide (DMAc) (0.5 M concentration). DMAc is chosen as a polar aprotic solvent to stabilize the S_NAr Meisenheimer complex[10].

• Reaction: Heat the stirred mixture to 100 °C for 3 hours. Monitor the conversion via TLC or LC-MS[10].

• Workup: Cool the reaction to room temperature and quench with distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The product can typically be isolated in >90% yield without column chromatography[10].

Fig 2: Workflow for the TBACl-catalyzed SNAr sulfonylation of pyridines.

Handling, Storage, and Safety Parameters

SPTS is classified as a mild irritant (GHS Hazard Statements: H315, H319, H335)[4]. Proper PPE, including N95 dust masks and nitrile gloves, is required to prevent respiratory and dermal irritation[4],[5].

Storage Causality: SPTS is highly hygroscopic[4]. Exposure to ambient humidity results in the rapid formation of hydrated species. This hydration not only alters the molecular weight—leading to stoichiometric errors in precision catalysis—but the coordinated water molecules can also poison moisture-sensitive transition metal catalysts (e.g., Pd or Cu complexes used in cross-coupling). Therefore, SPTS must be stored in a tightly sealed container under an inert atmosphere (Nitrogen or Argon) at ≤ 20 °C, preferably in a desiccator[4],[6].

References

• [3] Title: Sodium p-toluenesulfinate | C7H7NaO2S | CID 2723791 Source: nih.gov (PubChem) URL:[Link]

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• [2] Title: Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds Source: nih.gov (PMC) URL:[Link]

• [9] Title: p-Toluenesulfinic acid, sodium salt Source: orgsyn.org URL:[Link]

• [10] Title: A Practical, One-Pot Synthesis of Sulfonylated Pyridines Source: acs.org (Organic Letters) URL:[Link]

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"stability and storage of sodium p-toluenesulfinate"

An In-depth Technical Guide to the Stability and Storage of Sodium p-Toluenesulfinate

Introduction: Beyond the Reagent Bottle

Sodium p-toluenesulfinate (CAS 824-79-3), a cornerstone in organic synthesis, is prized for its role as a versatile intermediate in the production of pharmaceuticals and dyes, and as a potent reducing agent.[1][2] Its utility, however, is intrinsically linked to its chemical integrity. For the researcher, scientist, or drug development professional, a nuanced understanding of its stability and storage is not merely a matter of good laboratory practice; it is a prerequisite for reproducible results and the assurance of quality in the final product.

This guide moves beyond generic safety data sheet recommendations to provide a deeper, mechanistic understanding of the factors governing the stability of sodium p-toluenesulfinate. We will explore its degradation pathways, the critical environmental factors that influence its shelf-life, and robust methodologies for its storage and analysis.

Physicochemical Properties: The Foundation of Stability

A clear grasp of the fundamental properties of sodium p-toluenesulfinate is essential to understanding its stability profile.

Property	Value	Source(s)
Chemical Formula	C₇H₇NaO₂S	[3]
Molecular Weight	178.18 g/mol	[3]
Appearance	Colorless to white crystalline powder	[1]
Melting Point	>300 °C (decomposes)
Solubility	Slightly soluble in water	[2]
Hygroscopicity	Hygroscopic	[4]
Hydrated Forms	Can exist as anhydrous, dihydrate, and tetrahydrate forms	[5][6]

The sulfinate anion is the chemically active and most vulnerable part of the molecule. Its stability is dictated by the sulfur atom's intermediate oxidation state, making it susceptible to both oxidation and disproportionation.

Caption: Chemical structure of Sodium p-toluenesulfinate.[7]

Chemical Stability and Degradation Pathways

The stability of sodium p-toluenesulfinate is primarily influenced by its susceptibility to oxidation and the effects of moisture and pH.

Oxidative Degradation

The most significant degradation pathway for sodium p-toluenesulfinate is the oxidation of the sulfinate moiety to a sulfonate.

• Mechanism: The sulfur atom in the sulfinate anion is in the +3 oxidation state and is readily oxidized to the more stable +5 oxidation state of a sulfonate. This reaction is often facilitated by atmospheric oxygen and can be accelerated by the presence of oxidizing agents.[8] The primary degradant is sodium p-toluenesulfonate.

Caption: Degradation under acidic conditions.

Thermal and Photostability

• Thermal Stability: Sodium p-toluenesulfinate is a high-melting-point solid and is thermally stable at ambient and moderately elevated temperatures. However, at very high temperatures, it will decompose, releasing hazardous products such as carbon monoxide, carbon dioxide, and sulfur oxides. [8]* Photostability: While specific photodegradation studies on sodium p-toluenesulfinate are not widely published, it is recommended to protect it from light. [1]Aromatic compounds can absorb UV radiation, which may provide the energy to initiate oxidation or other degradation reactions. General principles of photostability testing as outlined in ICH Q1B should be followed for definitive studies. [9]

Recommended Storage and Handling: A Proactive Approach

Proper storage is the most effective strategy to ensure the long-term stability of sodium p-toluenesulfinate. The key is to mitigate exposure to oxygen, moisture, light, and incompatible materials.

Parameter	Recommendation	Rationale	Source(s)
Temperature	Store in a cool, well-ventilated place. Some sources recommend <15°C.	Lower temperatures slow down the rate of chemical reactions, including oxidation.	[8]
Atmosphere	Store in tightly sealed containers, under an inert gas (e.g., nitrogen, argon) if possible.	Minimizes contact with atmospheric oxygen and moisture, thus inhibiting oxidation and hydrolysis.
Moisture	Store in a dry place. The compound is hygroscopic.	Absorption of water can lead to the formation of hydrates and may facilitate degradation reactions.	[4]
Light	Protect from light.	To prevent potential photodegradation.	[1]
Incompatibilities	Keep away from strong oxidizing agents, strong acids, and strong bases.	To prevent rapid and potentially exothermic degradation reactions.	[8]

Handling Protocol:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat. If there is a risk of dust generation, use respiratory protection.

• Dispensing: When dispensing, work in a well-ventilated area or a fume hood to avoid inhalation of dust. Minimize the time the container is open to the atmosphere.

• Cleaning: Clean up spills promptly to avoid creating dust. Use dry clean-up methods.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Stability Testing and Analytical Methodologies

For drug development and quality control, a validated stability-indicating analytical method is crucial. This method must be able to separate the intact compound from its potential degradation products.

Forced Degradation Studies

Forced degradation (or stress testing) is the cornerstone of developing a stability-indicating method. [9][10][11]It involves subjecting the compound to harsh conditions to intentionally induce degradation.

Caption: Workflow for a forced degradation study.

Recommended Analytical Method: HPLC-UV

A reverse-phase High-Performance Liquid Chromatography (HPLC) method with UV detection is the most suitable technique for stability testing.

Key Insight for Method Development: A patented method reveals that at a wavelength of 282 nm, sodium p-toluenesulfinate has significant absorbance, while its primary degradant, sodium p-toluenesulfonate, does not absorb. [12]This provides an excellent starting point for developing a highly specific, stability-indicating method.

Experimental Protocol: Stability-Indicating HPLC-UV Method

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A gradient of an aqueous buffer (e.g., phosphate buffer, pH 6-7) and an organic solvent like acetonitrile or methanol.

• Sample Preparation:

  • Prepare a stock solution of sodium p-toluenesulfinate in a suitable solvent (e.g., a mixture of water and organic solvent).

  • For forced degradation samples, neutralize acidic and basic solutions before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 282 nm (for specific detection of the parent compound) and a lower wavelength (e.g., 220 nm) to detect all aromatic species, including degradants.

• Procedure for Forced Degradation:

  • Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 60 °C for a specified time.

  • Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and heat at 60 °C for a specified time.

  • Oxidative Degradation: Treat the sample with a solution of 3% hydrogen peroxide at room temperature.

  • Thermal Degradation: Expose the solid powder to 80 °C.

  • Photodegradation: Expose the sample to light conditions as specified in ICH Q1B.

• Data Analysis:

  • Monitor the chromatograms for the appearance of new peaks (degradants) and a decrease in the peak area of the parent compound.

  • Calculate the percentage of degradation.

  • Validate the method for specificity, linearity, accuracy, precision, and robustness as per ICH guidelines.

Conclusion: Ensuring Integrity from Lab to Application

The stability of sodium p-toluenesulfinate is a multi-faceted issue governed by its inherent chemical properties and its interaction with the environment. While it is a relatively stable solid, its susceptibility to oxidation and moisture necessitates careful storage and handling. For professionals in research and drug development, a proactive approach to stability is paramount. This involves not only adhering to recommended storage conditions but also developing and employing robust, validated analytical methods to monitor its purity over time. By understanding the "why" behind its degradation, we can better ensure the integrity and reliability of this vital chemical intermediate in all its applications.

References

• Verma, B., et al. (2020). Synthesis and applications of sodium sulfinates (RSO₂Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances, 10(55), 33235-33291. [Link]

• Nelson Labs. (n.d.). Forced Degradation Studies for Stability. [Link]

• Cohen, L., et al. (2003). Hygroscopicity of Linear Alkylbenzene Sulfonates Powders. Tenside Surfactants Detergents, 40(5), 278-283. [Link]

• Wang, J., et al. (2013). Solubilities of p-Toluenesulfonic Acid Monohydrate and Sodium p-Toluenesulfonate in Aqueous Sulfuric Acid Solutions and Its Application for Preparing Sodium p-Toluenesulfonate. Industrial & Engineering Chemistry Research, 52(49), 17656-17661. [Link]

• Rosati, B., et al. (2022). Hygroscopicity and CCN potential of DMS-derived aerosol particles. Atmospheric Chemistry and Physics, 22(20), 13449-13466. [Link]

• Rathore, A. S., & Mhatre, R. (Eds.). (2009). Quality by design for biopharmaceuticals: Principles and case studies. John Wiley & Sons. - Note: A representative book on QbD principles, not a direct link.

• Estahbanati, S., & Nguyen, H. (2016). Water Uptake and Hygroscopic Growth of Organosulfate Aerosol. The Journal of Physical Chemistry A, 120(18), 2858-2866. [Link]

• Hu, M., et al. (2010). Hygroscopicity of Inorganic Aerosols: Size and Relative Humidity Effects on the Growth Factor. Aerosol and Air Quality Research, 10(3), 255-264. [Link]

• Klick, S., et al. (2005). Toward a general strategy for development and validation of stability-indicating methods. LCGC North America, 23(4), 362-377. [Link]

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• Whitmore, F. C., & Hamilton, F. H. (1922). Sodium p-Toluenesulfinate. Organic Syntheses, 2, 89. [Link]

• Betz, R., & Gerber, T. (2011). Sodium p-toluenesulfinate tetrahydrate. Acta Crystallographica Section E: Structure Reports Online, 67(7), o1763. [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3), 38459-38464. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2026). Navigating Pharmaceutical Synthesis: The Role of Sodium p-Toluenesulfonate. [Link]

• The Hive. (2004). preparation of sodium p-toluenesulfonate. [Link]

• Baertschi, S. W., et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 849-868. [Link]

• Li, M., et al. (2014). Investigation of Excipient Compatibility and Associated Degradations for the Formulation Development of a Small Molecule Pharmaceutical Compound. AAPS PharmSciTech, 15(6), 1400-1407. [Link]

• R Discovery. (n.d.). Stability-Indicating HPLC Method Research Articles. [Link]

• Google Patents. (n.d.). CN101650304A - Method for determining content of sodium p-toluenesulfinate in reduction process of p-toluenesulfonyl chloride.

• Bauer, R., & Fallmann, H. (1999). Oxidative degradation of p-toluenesulfonic acid using hydrogen peroxide. Chemosphere, 38(5), 1035-1047. [Link]

• Reddy, G. S., et al. (2011). A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients. Journal of Chromatographic Science, 49(8), 629-634. [Link]

• Iannuccelli, V., et al. (2022). Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection. Pharmaceutics, 14(1), 123. [Link]

• White Rose eTheses Online. (n.d.). Investigating the Photodegradation of Organic Sunscreens in the Gas phase and in Solution. [Link]

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Protocols & Analytical Methods

Application Note: Sodium p-Toluenesulfinate in Advanced Organic Synthesis

Introduction & Strategic Utility

Sodium p-toluenesulfinate (TolSO₂Na, CAS: 824-79-3) is a bench-stable, solid organosulfur reagent that has become an indispensable building block in modern organic synthesis and drug development. Traditionally utilized as a nucleophilic sulfonylating agent, recent advancements in photoredox catalysis and electrochemistry have unlocked its potential as a highly efficient precursor for sulfonyl radicals ( TolSO2∙​ ) [1, 2].

This dual reactivity—functioning as both an ambident nucleophile (via 2-electron pathways) and an electrophilic radical source (via 1-electron oxidation)—allows chemists to construct complex C–S, N–S, and S–S bonds with high chemo- and regioselectivity. This application note provides a comprehensive guide to the mechanistic pathways, quantitative reaction metrics, and field-validated protocols for utilizing TolSO₂Na in the synthesis of chiral sulfoxides, vinyl sulfones, and sulfonylated heteroarenes.

Mechanistic Pathways & Reactivity Profile

The versatility of TolSO₂Na stems from its ability to undergo divergent activation modes depending on the reaction environment.

• Nucleophilic Activation: In the presence of electrophiles (e.g., alkyl halides, epoxides, or activated carbonyls), the sulfinate anion acts as a soft nucleophile. The sulfur atom typically attacks the electrophile, leading to sulfones. When reacted with thionyl chloride, it forms p-toluenesulfinyl chloride in situ, a critical intermediate for asymmetric synthesis [1].

• Radical Activation: Under single-electron transfer (SET) conditions—such as visible-light photoredox catalysis or anodic oxidation—TolSO₂Na is oxidized to the sulfonyl radical. This radical readily adds across π -systems (alkenes, alkynes) or participates in radical-radical cross-coupling with heteroaromatic radical cations [2, 3].

Caption: Divergent reactivity pathways of Sodium p-Toluenesulfinate in organic synthesis.

Quantitative Data: Comparison of Sulfonylation Methodologies

To assist in route scouting, the following table summarizes the performance metrics of various TolSO₂Na-mediated transformations based on recent literature [2, 3, 4].

Reaction Type	Target Motif	Catalyst / Mediator	Conditions	Avg. Yield (%)	Green Metric / Advantage
Asymmetric Esterification	Chiral Sulfoxides	None (SOCl₂ activation)	Toluene/Pyridine, -78 °C to RT	65–75%	Highly scalable; dynamic kinetic resolution enables high ee.
Photochemical Coupling	Vinyl Sulfones	None (Halogen-bonding)	DMSO, Purple LEDs, RT	70–92%	Metal-free, oxidant-free, high E-selectivity [4].
Electrochemical Coupling	3-Sulfonyl Indazoles	LiClO₄ (Electrolyte)	Undivided cell, Pt electrodes, RT	60–85%	Avoids stoichiometric chemical oxidants [3].
Oxidative Amination	Sulfonamides	I₂ or NXS (X=Br, I)	H₂O or MeCN, RT	75–90%	Mild conditions, excellent functional group tolerance[2].

Validated Experimental Protocols

The following protocols have been optimized for reproducibility. As a Senior Application Scientist, I have embedded Scientist's Insights to explain the causality behind critical operational steps, ensuring the protocols act as self-validating systems.

Protocol A: Synthesis of (S)-(-)-Menthyl p-Toluenesulfinate (Nucleophilic Pathway)

This compound is the premier precursor for synthesizing optically pure chiral sulfoxides (the Andersen method) via Grignard displacement [1].

Reagents:

• Anhydrous Sodium p-toluenesulfinate: 35.6 g (0.200 mol)

• Thionyl chloride (SOCl₂): 65 g (0.55 mol)

• (-)-Menthol: 31.3 g (0.200 mol)

• Anhydrous Pyridine: 17 mL

• Benzene or Toluene (Anhydrous)

Step-by-Step Procedure:

• Preparation of the Sulfinyl Chloride: In a dry 250-mL three-necked flask under nitrogen, add the SOCl₂. Slowly add the anhydrous TolSO₂Na in portions over 1 hour while stirring.

  • Scientist's Insight (Causality): The reaction generates SO₂ gas (evident by a yellow-green tinge). Adding the solid salt to liquid SOCl₂ prevents localized overheating. Anhydrous TolSO₂Na must be used (dried at 140 °C in a vacuum oven); water of hydration will violently hydrolyze SOCl₂ and destroy the reagent [1].

• Solvent Addition: After 75% of the salt is added, introduce 30 mL of benzene/toluene to the slurry. Stir for an additional 1.5 hours.

  • Scientist's Insight: The byproduct is NaCl, which forms a dense, un-stirrable cake. The aromatic solvent acts as a diluent to maintain mechanical stirring and ensure complete conversion.

• Removal of Excess Reagent: Evaporate the excess SOCl₂ and solvent under reduced pressure. Resuspend the resulting p-toluenesulfinyl chloride in 150 mL of anhydrous ether and cool to 0 °C.

• Esterification: Dropwise, add a solution of (-)-menthol and pyridine in 50 mL of ether over 30 minutes. Stir for 2 hours at room temperature.

  • Scientist's Insight: Pyridine acts as an acid scavenger. Without it, the generated HCl would cause epimerization or degradation of the acid-sensitive menthyl ester.

• Workup & Dynamic Kinetic Resolution: Wash the organic layer with 1M HCl, water, and brine. Dry and concentrate. Dissolve the crude mixture of diastereomers in hot acetone. Add 3 drops of concentrated HCl and allow to crystallize at -20 °C.

  • Scientist's Insight (Self-Validation): The HCl catalyzes the equilibration of the sulfinate diastereomers in solution. Because the (S)-diastereomer is significantly less soluble in cold acetone, it selectively crystallizes out, driving the equilibrium and boosting the yield of the desired (S)-isomer to >60% [1].

Protocol B: Photochemical Synthesis of Vinyl Sulfones (Radical Pathway)

Vinyl sulfones are potent Michael acceptors used in covalent drug design. This modern protocol utilizes visible light to generate sulfonyl radicals without transition metals [4].

Reagents:

• Vinyl bromide derivative: 0.2 mmol

• Sodium p-toluenesulfinate: 0.4 mmol (2.0 equiv)

• DMSO (Anhydrous): 2.0 mL

Step-by-Step Procedure:

• Reaction Assembly: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the vinyl bromide and TolSO₂Na.

• Solvent Addition & Degassing: Add 2.0 mL of DMSO. Seal the tube with a rubber septum and degas the mixture via the freeze-pump-thaw method (3 cycles), backfilling with Argon.

  • Scientist's Insight (Causality): Radical pathways are highly sensitive to triplet oxygen ( 3O2​ ), which rapidly intercepts the sulfonyl radical to form peroxyl species, severely depressing the yield. Thorough degassing is the primary self-validating step for success here.

• Irradiation: Place the reaction vessel in a photoreactor equipped with Purple LEDs ( λmax​≈390−400 nm). Stir vigorously at room temperature for 12–16 hours.

  • Scientist's Insight: This reaction relies on a halogen-bonding pre-organization between the electron-rich sulfinate oxygen and the electron-deficient bromine atom. This complex absorbs visible light, triggering a single-electron transfer that generates the required vinyl and sulfonyl radicals without needing a costly Ruthenium or Iridium photocatalyst [4].

• Workup: Dilute the mixture with ethyl acetate (15 mL) and wash with water (3 x 10 mL) to remove the DMSO and unreacted TolSO₂Na. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography.

  • Scientist's Insight: The product is exclusively the (E)-isomer due to the thermodynamic equilibration of the intermediate radical before the final elimination step.

Conclusion

Sodium p-toluenesulfinate bridges classical nucleophilic substitution and modern single-electron radical chemistry. By understanding the causal relationships between solvent choice, atmospheric control, and activation modes (SOCl₂ vs. Photons), researchers can reliably deploy TolSO₂Na to synthesize complex, sulfur-containing therapeutic architectures.

References

• (S)-(+)-2-(p-Toluenesulfinyl)-2-cyclopentenone: Precursor for Enantioselective Synthesis of 3-Substituted Cyclopentanones.Organic Syntheses.
• Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds.RSC Advances.
• Electrochemical Radical–Radical Cross-Coupling Approach between Sodium Sulfinates and 2H-Indazoles to 3-Sulfonylated 2H-Indazoles.
• Photochemical Halogen-Bonding Promoted Synthesis of Vinyl Sulfones via Vinyl and Sulfonyl Radicals.

"sodium p-toluenesulfinate as a reagent for sulfonamide synthesis"

Application Note: Sodium p-Toluenesulfinate as a Versatile Reagent for Advanced Sulfonamide Synthesis

Executive Summary

Sulfonamides represent a cornerstone motif in medicinal chemistry, agrochemicals, and materials science. Historically, the synthesis of sulfonamides has relied on the reaction of amines with highly reactive, moisture-sensitive sulfonyl chlorides. However, the paradigm has shifted toward more stable, easily handled precursors. Sodium p-toluenesulfinate (CAS 824-79-3) —a bench-stable, odorless, and relatively low-toxicity solid—has emerged as a powerful nucleophilic and radical building block[1].

This application note provides a comprehensive guide to utilizing sodium p-toluenesulfinate for direct oxidative amidation. By detailing both metal-free chemical and modern electrochemical methodologies, this guide equips researchers with self-validating protocols to synthesize sulfonamides efficiently while minimizing hazardous byproducts[2].

Mechanistic Rationale: Oxidative Amination

The direct coupling of a sulfinate salt (where sulfur is in the +4 oxidation state) with an amine to form a sulfonamide (sulfur +6) requires an oxidative event. Understanding the causality behind the reagent selection is critical for optimizing these reactions:

• Iodine-Mediated Pathway: Molecular iodine (I₂), either in stoichiometric amounts or in catalytic amounts with a terminal oxidant (e.g., sodium percarbonate or TBHP), reacts with sodium p-toluenesulfinate to generate a highly electrophilic sulfonyl iodide (p-Tol-SO₂I) intermediate in situ[3]. The amine nucleophile subsequently attacks this intermediate, displacing the iodide and forming the sulfonamide. The iodide acts as a continuous redox shuttle.

• Electrochemical Pathway: Anodic oxidation offers a green alternative by generating a sulfonyl radical (p-Tol-SO₂•) directly at the electrode surface[4]. When utilizing an undivided cell with an iodide-based electrolyte (like NH₄I), the iodide serves a dual purpose: it acts as the supporting conductive salt and as a redox mediator that facilitates the oxidative C-N bond cleavage or direct N-S coupling without the need for transition metals[4].

Caption: Mechanistic pathways for the oxidative amidation of sodium p-toluenesulfinate.

Quantitative Data: Comparative Reaction Profiles

Selecting the appropriate methodology depends on substrate stability, scale, and available equipment. The table below summarizes the quantitative parameters of the leading oxidative amidation strategies[2],[4].

Methodology	Catalyst / Mediator	Terminal Oxidant / Electron Sink	Solvent System	Typical Yield Range	Key Advantage
Iodine-Catalyzed	I₂ (10-20 mol%)	Sodium Percarbonate or TBHP	H₂O or EtOAc/H₂O	75% – 95%	Metal-free, mild room temperature conditions.
Electrochemical	NH₄I (Redox Mediator)	Anode (Constant Current)	CH₃CN/H₂O or MeOH	60% – 90%	Reagent economy; eliminates chemical oxidants.
TBAI/NaI-Catalyzed	TBAI / NaI	Ethylene dibromide (EDB)	Air (Aerobic)	65% – 88%	Utilizes atmospheric oxygen/aerobic conditions.

Experimental Protocols

Protocol A: Iodine-Catalyzed Oxidative Amination (Benchtop Scale)

Causality & Design: This protocol utilizes catalytic iodine and sodium percarbonate. Sodium percarbonate is chosen as it slowly releases H₂O₂, preventing the over-oxidation of the amine while continuously regenerating the active I₂ species from I⁻. Water is used as a co-solvent to ensure the complete dissolution of the sodium p-toluenesulfinate[2].

Step-by-Step Methodology:

• Reaction Assembly: In a 25 mL round-bottom flask equipped with a magnetic stir bar, add sodium p-toluenesulfinate (1.2 mmol) and the target amine (1.0 mmol).

• Solvent Addition: Add 3.0 mL of an EtOAc/H₂O mixture (1:1 v/v). Rationale: The biphasic system allows the organic amine and the water-soluble sulfinate to interact at the interface, driven by stirring.

• Catalyst & Oxidant Introduction: Add molecular iodine (0.1 mmol, 10 mol%) followed by sodium percarbonate (1.5 mmol) in small portions to control the mild effervescence.

• Self-Validating Monitoring: Stir the mixture at room temperature. The initial dark brown color of the iodine will gradually fade to a pale yellow/colorless state as the reaction reaches completion (typically 2–4 hours). Confirm completion via TLC (Hexanes/EtOAc 3:1), visualizing the disappearance of the amine under UV light or via Ninhydrin stain.

• Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ (5 mL) to neutralize any residual iodine. Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography to yield the pure sulfonamide.

Protocol B: Electrochemical Oxidative Sulfonylation (Green Synthesis)

Causality & Design: This protocol utilizes an undivided electrochemical cell. NH₄I is selected because it functions simultaneously as the supporting electrolyte (providing conductivity) and as a redox catalyst (mediating the electron transfer between the electrode and the substrates)[4]. This eliminates the need for expensive fluorinated electrolytes like Bu₄NBF₄[5].

Caption: Step-by-step workflow for the electrochemical synthesis of sulfonamides.

Step-by-Step Methodology:

• Cell Setup: Equip a 10 mL undivided glass cell with a graphite rod anode and a platinum plate cathode (1.0 cm × 1.0 cm).

• Reagent Loading: Add sodium p-toluenesulfinate (1.5 mmol), the target amine (1.0 mmol), and NH₄I (0.2 mmol, 20 mol%) into the cell.

• Solvent Addition: Dissolve the mixture in 5.0 mL of CH₃CN/H₂O (4:1 v/v). Rationale: Acetonitrile stabilizes the radical intermediates, while water ensures the solubility of the inorganic salts and lowers the cell resistance.

• Electrolysis: Connect the electrodes to a DC power supply. Run the reaction under a constant current (CCE) of 15 mA at room temperature.

• Self-Validating Monitoring: Monitor the cell voltage. A stable voltage (typically between 2.0V - 3.5V) indicates healthy conductivity. A sudden voltage spike suggests electrode passivation or electrolyte depletion. Electrolyze for approximately 4-5 hours (until ~2.5 F/mol of charge is passed).

• Workup: Disconnect the power. Transfer the mixture to a separatory funnel, dilute with 10 mL of water, and extract with EtOAc (3 × 15 mL). Dry and concentrate the organic phase.

• Purification: Isolate the product via column chromatography.

Troubleshooting & Optimization

• Low Yields with Aliphatic Amines: Aliphatic amines can sometimes undergo competitive over-oxidation. If yields are low, reduce the current density in the electrochemical protocol (e.g., drop to 10 mA) or lower the equivalents of sodium percarbonate in the chemical protocol.

• Poor Solubility of Sulfinate: Sodium p-toluenesulfinate is highly soluble in water but poorly soluble in pure organic solvents[1]. Always ensure a sufficient aqueous fraction in your solvent mixture. If an anhydrous reaction is strictly required, consider adding a phase transfer catalyst (e.g., TBAI) or pre-converting the salt to the corresponding sulfinic acid.

• Electrode Passivation (Electrochemical Method): If the voltage spikes during electrolysis, a polymer film may have formed on the graphite anode. Pause the reaction, gently polish the graphite rod with fine sandpaper, rinse with acetone, and resume.

References

• Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. National Center for Biotechnology Information (PMC). Available at:[Link]

• Practical Electro-Oxidative Sulfonylation of Phenols with Sodium Arenesulfinates Generating Arylsulfonate Esters. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Catalyst-Free Electrochemical Sulfonylation of Organoboronic Acids. ACS Publications. Available at: [Link]

• Electrochemical Synthesis of Sulfonamides in Graphite Powder Macro Electrode. ResearchGate. Available at:[Link]

Sources

• 1. CAS 824-79-3: Sodium p-toluenesulfinate | CymitQuimica [cymitquimica.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Protocols for the Utilization of Sodium p-Toluenesulfinate in C-S Bond Formation

Executive Summary

Sodium toluene-4-sulphinate (commonly known as sodium p-toluenesulfinate, TolSO₂Na) is a bench-stable, solid reagent widely utilized in organic synthesis for C-S bond formation. While classically used as a nucleophile, modern synthetic chemistry leverages its unique redox properties to generate highly reactive sulfonyl radicals. This application note provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for utilizing this reagent in advanced photoredox and electrochemical workflows.

Mechanistic Principles: Polar vs. Radical Divergence

Traditionally, sodium p-toluenesulfinate has been employed as a classical nucleophile to synthesize alkyl and allyl sulfones via two-electron polar pathways (e.g., S_N2 displacement of alkyl halides). However, recent advances in single-electron transfer (SET) chemistries have unlocked its potential as a highly efficient sulfonyl radical (TolSO₂•) precursor.

By tuning the oxidative conditions, researchers can selectively trigger the radical pathway, enabling direct C-H sulfonylation of heteroarenes and difunctionalization of alkenes without the need for pre-functionalized highly reactive electrophiles[1].

Figure 1: Mechanistic divergence of Sodium p-Toluenesulfinate via radical and polar pathways.

Causality in Experimental Design: Bridging Theory and Practice

To ensure a robust and self-validating system, every choice in the experimental setup must be deliberate:

• Solvent Selection : Sodium p-toluenesulfinate is an inorganic salt with poor solubility in purely non-polar organic solvents. A biphasic or co-solvent system (typically CH₃CN/H₂O in a 1:1 or 9:1 ratio) is strictly required[2]. The water solubilizes the sulfinate, while acetonitrile dissolves the organic coupling partner[3].

• Redox Potential Matching : In electrochemical cross-coupling, the oxidation potential of sodium p-toluenesulfinate is approximately +1.0 V to +1.2 V (vs. SCE)[4]. For successful radical-radical coupling, the organic substrate (e.g., an N-heteroarene like 2-(p-tolyl)imidazo[1,2-a]pyridine) must have a closely matched oxidation potential (e.g., +1.5 V) to ensure concurrent radical generation at the anode[4].

• Photocatalyst Quenching : In photoredox protocols, the excited state of the photocatalyst (e.g., *Ru(bpy)₃²⁺) is reductively quenched by the sulfinate anion, generating the active sulfonyl radical while simultaneously reducing the catalyst.

Protocol A: Visible-Light Photoredox Sulfonylation of Alkenes

Application : Synthesis of β-functionalized sulfones via radical addition. Causality Check : The use of a continuous sparging technique removes dissolved oxygen, which would otherwise prematurely quench the excited photocatalyst or trap the intermediate carbon-centered radical[2].

Materials:

• Sodium p-toluenesulfinate (2.0 equiv)

• Alkene substrate (e.g., Styrene) (1.0 equiv)

• Photocatalyst: fac-Ir(ppy)₃ (1 mol%)

• Solvent: Degassed CH₃CN/H₂O (9:1 v/v)

• Light Source: 23 W Visible CFL or Blue LED (440-450 nm)

Step-by-Step Methodology:

• Preparation : In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the alkene (0.30 mmol), sodium p-toluenesulfinate (0.60 mmol, 2.0 equiv), and the photocatalyst (1 mol%)[2].

• Degassing : Seal the flask with a rubber septum. Apply three cycles of vacuum and backfill with ultra-pure Argon[2].

• Solvation : Inject 8 mL of the CH₃CN/H₂O (9:1) solvent mixture via syringe. Self-Validation: The solution should exhibit the characteristic deep color of the chosen photocatalyst (e.g., bright yellow for Ir-complexes) without any suspended solid aggregates.

• Irradiation : Stir the mixture vigorously and irradiate with the light source at room temperature for 20 hours[2]. Maintain a distance of ~5 cm from the light source, using a cooling fan to prevent thermal side-reactions.

• Work-up : Quench the reaction by pouring the mixture into a separatory funnel containing 15 mL of saturated aqueous NaHCO₃[2]. Extract with ethyl acetate (3 x 15 mL).

• Purification : Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography[2].

Protocol B: Electrochemical Radical-Radical Cross-Coupling

Application : Direct C-H sulfonylation of N-heteroarenes (e.g., imidazopyridines, indazoles) or unactivated olefins[1][3]. Causality Check : An undivided cell is deliberately chosen over a divided cell to allow the cathodic reduction of protons (generating H₂ gas) to balance the anodic oxidation of the sulfinate and heteroarene, maintaining overall charge neutrality without complex salt bridges[1].

Figure 2: Step-by-step workflow for the electrochemical sulfonylation protocol.

Materials:

• Sodium p-toluenesulfinate (2.0 equiv)

• Substrate (e.g., unactivated olefin or heteroarene) (1.0 equiv)

• Electrolyte/Additive: NaI (1.0 equiv) and Na₂CO₃ (0.2 equiv)[3].

• Electrodes: Graphite felt anode, Platinum plate cathode[3].

• Solvent: CH₃CN/H₂O (1:1 v/v)[3].

Step-by-Step Methodology:

• Cell Assembly : Equip a 50 mL undivided electrochemical cell with a graphite felt anode (3.0 cm × 4.0 cm × 0.5 cm) and a platinum plate cathode[3].

• Reagent Loading : Add the organic substrate (6.0 mmol), sodium p-toluenesulfinate (12.0 mmol), Na₂CO₃ (1.2 mmol), and NaI (6.0 mmol) into the cell[3].

• Solvation : Add 40 mL of the CH₃CN/H₂O (1:1) solvent mixture[3]. Stir gently to ensure complete dissolution of the salts.

• Electrolysis : Connect the electrodes to a DC power supply. Apply a constant current of 100 mA at room temperature for 10 hours[3]. Self-Validation: The continuous evolution of fine gas bubbles (H₂) at the platinum cathode confirms that the circuit is complete and reductive half-reactions are proceeding normally.

• Isolation : Disconnect the power. Wash the electrodes with ethyl acetate. Concentrate the reaction mixture under reduced pressure to remove acetonitrile, then extract the aqueous residue with ethyl acetate. Purify via chromatography.

Quantitative Data & Substrate Scope

Reaction Type	Substrate	Catalyst / Conditions	Time (h)	Yield (%)	Ref
Photoredox Sulfonylation	Styrene + 4-Cyanopyridine	fac-Ir(ppy)₃ (1 mol%), Vis CFL, CH₃CN/H₂O	20	63	[2]
Photoredox Carboxylsulfonylation	Methyl 4-vinylbenzoate + CO₂	Ru(bpy)₃(PF₆)₂, DMA, Blue LED, 0°C	12	75
Electrochemical Cross-Coupling	2-phenyl-2H-indazole	Graphite Anode / Pt Cathode, 7 mA, Undivided	24	71	[1]
Electrochemical Sulfonylation	Unactivated Olefins	Graphite Felt / Pt, 100 mA, CH₃CN/H₂O, NaI	10	85-92	[3]

Troubleshooting & Quality Control

• Premature Oxidation : Sodium p-toluenesulfinate can slowly oxidize to sodium p-toluenesulfonate upon prolonged exposure to atmospheric oxygen. Action: Store the reagent in a desiccator under an inert atmosphere. Verify purity via ¹H NMR prior to use (the aromatic protons of the sulfinate are shifted upfield compared to the sulfonate).

• Incomplete Conversion in Photoredox : If the starting material remains unconsumed, check the emission spectrum of the light source. The absorption maximum of the photocatalyst must overlap precisely with the LED emission band.

• Electrode Passivation : In electrochemical setups, a sudden drop in current (under constant voltage) or voltage spike (under constant current) indicates polymer buildup on the anode. Action: Reverse the polarity briefly or mechanically polish the graphite electrode between runs.

References

• Title: 1 Source: Organic Letters - ACS Publications

• Title: 2 Source: amazonaws.com

• Title: Source: uni-regensburg.de

• Title: 4 Source: The Journal of Organic Chemistry - ACS Publications

• Title: 3 Source: The Journal of Organic Chemistry - ACS Publications

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

The Versatility of Sodium Toluene-4-sulfinate: A Gateway to Novel Heterocyclic Scaffolds

Introduction: Reimagining the Role of a Classic Reagent

Sodium p-toluenesulfinate (SPTS), a bench-stable and readily available sulfonylating agent, has long been a workhorse in organic synthesis.[1][2] Its traditional applications in the formation of sulfones and sulfonamides are well-documented.[1][2] However, recent advancements have propelled this versatile intermediate to the forefront of heterocyclic chemistry.[3] This application note delves into the nuanced reactivity of sodium toluene-4-sulfinate, showcasing its pivotal role as a precursor for a diverse array of sulfur-containing heterocyclic compounds—a class of molecules renowned for their significant biological and pharmaceutical activities.[4] We will explore key synthetic strategies, from radical-mediated cyclizations to transition-metal-catalyzed cross-couplings, providing detailed protocols and mechanistic insights for researchers in drug discovery and process development.

The unique ability of sodium sulfinates to act as nucleophiles, electrophiles (upon activation), and radical precursors under various conditions makes them exceptionally powerful building blocks.[1] This guide will illuminate how these distinct modes of reactivity can be harnessed to construct complex heterocyclic frameworks, offering a modern perspective on the utility of this classic reagent.

Core Synthetic Strategies & Mechanistic Insights

The journey from sodium toluene-4-sulfinate to a complex heterocycle is paved with diverse and elegant chemical transformations. This section will dissect the most impactful methodologies, elucidating the "why" behind the experimental choices.

Sulfonyl Radical-Mediated Cyclization of Alkenes

One of the most powerful applications of sodium toluene-4-sulfinate is its role as a precursor to the tosyl radical (Ts•). This reactive species can initiate intramolecular cyclization reactions with unactivated alkenes, providing a direct route to sulfonylated heterocycles. This approach is particularly valuable for synthesizing saturated N- and O-heterocycles.

Mechanism Postulate: The reaction is typically initiated by an oxidant that facilitates the single-electron oxidation of the sulfinate anion to a sulfonyl radical. This radical then undergoes a 5-exo or 6-exo cyclization onto a tethered alkene, generating a carbon-centered radical. The propagation step often involves hydrogen atom abstraction from a suitable donor or further oxidation to a carbocation followed by trapping.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 3. Sodium P-Toluenesulfinate CAS.824-79-3 Used As An Important Intermediate For The Synthesis Of Heterocyclic Compounds - News - Nuomeng Chemical [nuomengchemical.com]
• 4. Synthesis of sulfur-containing heterocycles via disulfide intermediates - American Chemical Society [acs.digitellinc.com]

Application Notes & Protocols: Sodium p-Toluenesulfinate in Medicinal Chemistry

Introduction to Sulfone Pharmacophores and TosNa

Sodium p-toluenesulfinate (TosNa) is a highly versatile, bench-stable organosulfur building block. In medicinal chemistry, the sulfone moiety (R-SO₂-R') is a privileged pharmacophore and a robust bioisostere for carbonyl and carboxylic acid groups. It is a critical structural motif in numerous FDA-approved therapeutics, including[1].

TosNa serves as the premier reagent for installing the p-toluenesulfonyl (tosyl) group. Unlike moisture-sensitive sulfonyl chlorides, TosNa is a stable salt that grants chemists precise control over reaction pathways, acting selectively as a nucleophile, a radical precursor, or a cross-coupling partner in late-stage drug functionalization.

Mechanistic Foundations & Causality

The utility of TosNa in drug discovery stems from its ability to participate in three distinct mechanistic pathways, each tailored to specific synthetic needs:

• Nucleophilic S-Alkylation: The sulfinate anion is an ambident nucleophile. Under soft alkylating conditions, it undergoes highly selective S-alkylation to form sulfones, avoiding the less desirable O-alkylation (which yields chemically labile sulfinic esters). This causality is the foundation for synthesizing Tosylmethyl isocyanide (TosMIC), a critical synthon for assembling pyrrole and imidazole rings in [2].

• Radical Pathways (Photoredox): Under visible-light photoredox conditions, TosNa undergoes single-electron oxidation to generate a highly reactive sulfonyl radical. This pathway eliminates the need for stoichiometric, toxic oxidants, allowing for the[3] via radical-radical cross-coupling.

• Transition-Metal Cross-Coupling: In copper-catalyzed sulfonylative Suzuki-Miyaura reactions, TosNa acts as a primary coupling partner. Computational and experimental insights reveal that the catalytic cycle relies on the transmetalation of the sulfinate to a Cu(III) intermediate. The thermodynamic driving force heavily favors[4], ensuring absolute chemoselectivity for the diaryl sulfone.

Mechanistic pathways of Sodium p-Toluenesulfinate in drug discovery and late-stage functionalization.

Quantitative Data: Sulfonylation Methodologies

To guide experimental design, the following table summarizes the quantitative performance of various TosNa-mediated sulfonylation methodologies utilized in modern drug synthesis.

Methodology	Reagents / Catalysts	Substrate Scope	Typical Yield	Reaction Time	MedChem Application
Photoredox Vinyl Sulfonylation	TosNa, Vinyl Bromides, Purple LEDs, DMSO	Broad (Aryl, Alkyl, Heterocycles)	75–95%	12–16 h	Covalent warheads, Michael acceptors
Cu-Catalyzed Cross-Coupling	TosNa, Aryl Boronic Acids, Cu(I)	Electron-neutral/rich Aryls	60–85%	20–48 h	Diaryl sulfone pharmacophores
S-Alkylation (TosMIC Synthesis)	TosNa, Bromochloromethane, Base	Aliphatic halides	70–80%	4–8 h	Heterocycle synthesis (Pyrroles/Imidazoles)
Allylic Sulfonylation	TosNa, MBH Carbonates, MeCN (40°C)	Trisubstituted alkenes	71–99%	2 h	Steric-hindered bioisosteres

Detailed Experimental Protocols

Protocol A: Synthesis of Sodium p-Toluenesulfinate from p-Toluenesulfonyl Chloride

Causality & Rationale: While commercially available, synthesizing TosNa in-house ensures high purity and removes oxidized impurities (sulfonates) that can poison transition-metal catalysts during cross-coupling. The [5] is a highly atom-economical, self-validating, and scalable method.

Step-by-Step Methodology:

• Reaction Setup: Equip a large 12-L reaction vessel with a mechanical stirrer and a steam inlet. Add 3 L of deionized water and heat to 70 °C using direct steam.

• Zinc Addition: Turn off the steam. Add 400 g (approx. 5.5 atoms) of high-purity zinc dust (90–100% pure) to the heated water while maintaining vigorous stirring.

• Substrate Addition: Gradually add 500 g (2.6 moles) of finely ground p-toluenesulfonyl chloride in small portions over 10 minutes.

  • Critical Control Point: The reaction is highly exothermic. Maintain the internal temperature around 80 °C. Do not exceed 90 °C to prevent violent bumping.

• Basification: Stir for an additional 10 minutes post-addition. Heat the mixture to 90 °C, then add 250 mL of 12 N NaOH. Follow immediately with finely powdered sodium carbonate until the mixture is strongly alkaline. This step forces the precipitation of zinc carbonate, leaving the sodium sulfinate in solution.

• Filtration & Crystallization (Self-Validation): Filter the hot suspension via suction to remove the zinc salts. Allow the filtrate to cool thoroughly. Successful synthesis is visually validated by the separation of large, flat, transparent crystals of sodium p-toluenesulfinate dihydrate.

• Isolation: Filter the crystals by suction and air-dry until efflorescence (loss of water of crystallization, turning slightly opaque) just begins. Yield: ~360 g (64%).

Protocol B: Photochemical Halogen-Bonding Promoted Synthesis of Vinyl Sulfones

Causality & Rationale: Traditional vinyl sulfone synthesis requires harsh oxidation of sulfides or heavy transition metals. This modern protocol leverages visible light to generate sulfonyl radicals from TosNa, allowing for the [3] without metal contamination.

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL glass vial equipped with a magnetic stir bar, add (E)-(2-bromovinyl)benzene (0.2 mmol) and sodium p-toluenesulfinate (0.4 mmol, 2.0 equiv).

• Solvation: Add 2 mL of anhydrous Dimethyl Sulfoxide (DMSO).

  • Causality: DMSO is critical here; it not only ensures complete dissolution of the sulfinate salt but also stabilizes the radical intermediates generated during the photoredox cycle.

• Irradiation: Seal the vial and stir the mixture at room temperature under an ambient air atmosphere. Irradiate the vial using purple LEDs (approx. 390–400 nm) overnight (12–16 hours).

• Work-up & Validation: Quench the reaction by adding 10 mL of distilled water. Extract the aqueous layer with ethyl acetate (3 × 10 mL). Monitor the organic layer via TLC (Hexanes:EtOAc 3:1); the disappearance of the starting bromide validates reaction completion.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography. The protocol typically yields the (E)-vinyl sulfone with excellent stereocontrol (E/Z > 20:1).

Protocol C: Synthesis of Tosylmethyl Isocyanide (TosMIC)

Causality & Rationale: TosMIC is an indispensable reagent for synthesizing heterocycles in medicinal chemistry. The synthesis begins with a Mannich-like S-alkylation of TosNa, followed by amination and dehydration to form the isocyanide. Controlling the nucleophilic attack of TosNa is the linchpin of this [2].

Step-by-Step Methodology:

• S-Alkylation: In a round-bottom flask, dissolve TosNa (1.0 equiv) in N,N-dimethylformamide (DMF). Add bromochloromethane (1.2 equiv) dropwise. Heat the mixture to 80 °C to facilitate nucleophilic substitution.

• Intermediate Isolation: Once TLC indicates full consumption of TosNa, pour the mixture into ice water and extract with ethyl acetate. Evaporate the solvent to yield the intermediate chloromethyl p-tolyl sulfone.

• Amination & Formylation: React the isolated intermediate with an excess of formamide and a mild base (e.g., K₂CO₃) at 90 °C to yield N-(tosylmethyl)formamide.

• Dehydration: Transfer the formamide intermediate to a flame-dried flask under a nitrogen atmosphere and dissolve in anhydrous THF. Cool the solution to -5 °C. Add a tertiary amine base (e.g., triethylamine, 3.0 equiv), followed by the dropwise addition of phosphorus oxychloride (POCl₃, 1.1 equiv).

  • Causality: POCl₃ acts as a potent dehydrating agent, converting the formamide directly into the isocyanide group while the low temperature prevents the decomposition of the sensitive isocyanide product.

• Isolation: Quench carefully with ice water, extract with dichloromethane, and recrystallize from an ethyl acetate/hexane mixture to yield pure TosMIC as a stable, colorless solid.

References

• Organic Syntheses Procedure: SODIUM p-TOLUENESULFINATE. Organic Syntheses.[Link]

• Synthesis and applications of sodium sulfinates (RSO₂Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances.[Link]

• Photochemical Halogen-Bonding Promoted Synthesis of Vinyl Sulfones via Vinyl and Sulfonyl Radicals. Organic Letters (ACS Publications).[Link]

• Experimental and computational insights into the mechanism of the copper(I)-catalysed sulfonylative Suzuki–Miyaura reaction. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Tosylmethyl Isocyanide: Applications in Medicinal Chemistry and its Preparation Method_Chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Experimental and computational insights into the mechanism of the copper( i )-catalysed sulfonylative Suzuki–Miyaura reaction - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01337E [pubs.rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Sodium Toluene-4-sulfinate as a Curing Agent for Grouting Materials

Introduction: The Role of Redox Initiation in Modern Grouting Technology

Grouting, a critical process in civil engineering and construction, involves the injection of a fluid material into the ground or structural voids to enhance strength, reduce permeability, and improve stability.[1] Chemical grouts, in particular, offer low viscosity and controllable gel times, making them suitable for a wide range of applications, from soil stabilization to water sealing.[1][2] The curing or hardening of many chemical grouts, especially those based on acrylate and methacrylate monomers, is often achieved through redox-initiated free-radical polymerization.[3] This method provides significant advantages, including rapid curing at ambient temperatures and a high degree of control over the reaction kinetics.[4]

A key component in many of these redox systems is the reducing agent, which, in concert with an oxidizing agent, generates the free radicals necessary to initiate the polymerization cascade. Sodium toluene-4-sulfinate (SPTS), also known as sodium p-toluenesulfinate, has emerged as a highly effective reducing agent for this purpose.[5][6] This document provides a detailed technical guide on the application of sodium toluene-4-sulfinate as a curing agent for grouting materials, intended for researchers, scientists, and professionals in materials development.

Chemical and Physical Properties of Sodium Toluene-4-sulfinate

Sodium toluene-4-sulfinate is a white crystalline powder with the chemical formula C₇H₇NaO₂S.[6] It is the sodium salt of p-toluenesulfinic acid.

Property	Value
CAS Number	824-79-3[6]
Molecular Weight	178.19 g/mol
Appearance	White crystalline powder
Solubility	Soluble in water

Mechanism of Action: The Redox-Initiated Polymerization Cascade

The efficacy of sodium toluene-4-sulfinate as a curing agent lies in its role within a redox initiation system. This system typically comprises a monomer (e.g., an acrylate), an oxidizing agent (e.g., a persulfate), and the reducing agent (SPTS). The curing process is a chain reaction initiated by the generation of free radicals.

The generally accepted mechanism involves the following steps:

• Redox Reaction and Radical Generation: The process begins with a one-electron transfer reaction between the oxidizing agent and the reducing agent. For instance, in a system using ammonium persulfate ((NH₄)₂S₂O₈) as the oxidizer and sodium toluene-4-sulfinate as the reducer, the persulfate ion is reduced, and the sulfinate is oxidized, generating a sulfate radical anion (SO₄⁻•) and a p-toluenesulfonyl radical (CH₃C₆H₄SO₂•).

• Initiation: These highly reactive free radicals then attack the double bonds of the monomer molecules (e.g., acrylate), breaking them and forming a new, larger radical.

• Propagation: This new monomer radical then reacts with other monomer molecules, rapidly creating a growing polymer chain.

• Termination: The polymerization process continues until the growing polymer chains are terminated, which can occur through various mechanisms such as radical combination or disproportionation.

This cascade of reactions leads to the formation of a cross-linked polymer network, transforming the low-viscosity grout solution into a solid, durable gel.

Caption: Redox initiation of grout curing.

Formulation of Grouting Materials with Sodium Toluene-4-sulfinate

A typical chemical grout formulation using sodium toluene-4-sulfinate consists of two main components that are mixed immediately before application:

• Part A (Resin Solution): This part usually contains the monomer(s), cross-linking agents, and the accelerator.

• Part B (Initiator Solution): This part contains the oxidizing agent.

The sodium toluene-4-sulfinate can be incorporated into either Part A or Part B, depending on the specific formulation and desired stability. However, it is crucial to keep the oxidizing and reducing agents separate until the point of use to prevent premature polymerization.

A common approach is to dissolve the sodium toluene-4-sulfinate in the aqueous phase of the resin solution (Part A) and the oxidizing agent in a separate aqueous solution (Part B).

Example Formulation of an Acrylate-Based Grout:

Component	Function	Typical Concentration Range (% by weight of total formulation)
Part A
Acrylate/Methacrylate Monomers	Base resin for polymerization	30 - 60%
Cross-linking Agent (e.g., N,N'-methylenebisacrylamide)	Forms a 3D polymer network	1 - 5%
Accelerator (e.g., Triethanolamine)	Increases the rate of radical formation	0.1 - 2%
Sodium Toluene-4-sulfinate (SPTS)	Reducing Agent	0.5 - 5%
Water	Solvent	30 - 60%
Part B
Ammonium Persulfate	Oxidizing Agent	1 - 5%
Water	Solvent	95 - 99%

Note: The optimal concentration of each component will depend on the desired gel time, final strength, and application conditions. It is essential to perform laboratory trials to determine the ideal formulation for a specific project.

Influence of Sodium Toluene-4-sulfinate Concentration on Grout Properties

The concentration of sodium toluene-4-sulfinate, in conjunction with the oxidizing agent and accelerator, plays a critical role in determining the performance characteristics of the grout.

Grout Property	Effect of Increasing SPTS Concentration (at constant oxidizer and accelerator levels)
Gel Time/Setting Time	Decreases (faster curing)
Initial Viscosity	Generally minimal effect on the uncured grout
Compressive Strength	Typically increases to an optimal point, then may plateau or slightly decrease
Durability	Can be improved due to a more complete and uniform cure

Quantitative Data Example (Illustrative):

The following table illustrates the expected trend in gel time and compressive strength of an acrylate grout with varying concentrations of sodium toluene-4-sulfinate. The concentrations of the acrylate monomer, cross-linker, and ammonium persulfate are held constant.

SPTS Concentration (% by weight)	Gel Time (minutes)	28-day Compressive Strength (MPa)
0.5	45	2.5
1.0	25	4.0
2.0	10	5.5
3.0	5	5.8
4.0	< 3	5.7

This data is for illustrative purposes only. Actual results will vary depending on the specific formulation and testing conditions.

Experimental Protocols for Evaluation

A thorough evaluation of a grouting material's performance is crucial. The following protocols, based on ASTM standards, provide a framework for assessing key properties.

Protocol 1: Determination of Gel Time

Objective: To determine the time it takes for the grout to transition from a liquid to a gel-like state.

Materials and Equipment:

• Components of the grout formulation (Part A and Part B)

• Beakers or disposable cups

• Stirring rod or spatula

• Stopwatch

• Water bath (for temperature control)

Procedure:

• Prepare Part A and Part B of the grout formulation in separate containers according to the desired ratios.

• Equilibrate both solutions to the desired test temperature using a water bath.

• Combine Part A and Part B in a single container and start the stopwatch immediately.

• Mix the components thoroughly for a predetermined time (e.g., 30 seconds).

• Observe the mixture continuously. The gel time is the point at which the grout becomes sufficiently viscous that it no longer flows when the container is tilted, or when a stirring rod, when drawn through the material, leaves a permanent channel.

• Record the elapsed time as the gel time.

• Repeat the test at least three times and report the average gel time.

Protocol 2: Fluidity Assessment using a Flow Cone (ASTM C939/C939M)

Objective: To evaluate the flowability of the freshly mixed grout.[7]

Materials and Equipment:

• Flow cone apparatus conforming to ASTM C939/C939M specifications.[8][9]

• Stopwatch

• Receiving container

• Grout mixer

Procedure:

• Calibrate the flow cone with water to ensure it meets the standard's requirements.[7]

• Prepare a representative sample of the grout.

• Moisten the inside of the flow cone.

• Close the discharge tube and pour the grout into the cone until it is level with the top.

• Simultaneously open the discharge tube and start the stopwatch.

• Measure the time it takes for the cone to empty completely. This is the efflux time.[7]

• A shorter efflux time indicates higher fluidity.

Caption: Workflow for evaluating grout properties.

Protocol 3: Compressive Strength Testing (ASTM C109/C109M)

Objective: To determine the unconfined compressive strength of the cured grout.[10][11]

Materials and Equipment:

• 2-inch (50-mm) cube molds.[12]

• Compression testing machine.[12]

• Tamping rod

• Spatula

Procedure:

• Prepare the grout mixture as per the formulation.

• Pour the grout into the cube molds in two layers.[10]

• Rod each layer to remove entrapped air.[12]

• Strike off the excess grout to create a smooth surface.

• Cure the specimens under controlled conditions (e.g., at a specific temperature and humidity) for the desired time periods (e.g., 7 and 28 days).[12]

• At the end of the curing period, remove the specimens from the molds.

• Place a specimen in the compression testing machine and apply a compressive load at a constant rate until failure.[12][13]

• Record the maximum load at failure.

• Calculate the compressive strength by dividing the maximum load by the cross-sectional area of the cube.

• Test at least three specimens for each curing period and report the average compressive strength.

Analytical Techniques for Monitoring Curing

For a more in-depth understanding of the curing process, advanced analytical techniques can be employed:

• Differential Scanning Calorimetry (DSC): DSC can be used to measure the heat flow associated with the polymerization reaction.[14] This allows for the determination of the degree of cure and the reaction kinetics.[14]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can monitor the disappearance of monomer double bonds and the appearance of polymer single bonds, providing real-time information on the chemical changes occurring during curing.[15][16]

Safety and Handling

While sodium toluene-4-sulfinate itself is not classified as a hazardous material, it is essential to handle all chemicals with appropriate care.[17] Always consult the Safety Data Sheet (SDS) for each component of the grout formulation. Personal protective equipment, including gloves and safety glasses, should be worn. The polymerization reaction can be exothermic, so care should be taken when mixing large quantities of grout.

Conclusion

Sodium toluene-4-sulfinate is a versatile and effective reducing agent for the redox-initiated curing of grouting materials. Its use allows for rapid and controllable curing at ambient temperatures, leading to the formation of durable and high-strength grouts. By carefully controlling the concentration of sodium toluene-4-sulfinate and other components of the redox system, the properties of the grout can be tailored to meet the specific demands of a wide range of applications in construction and geotechnical engineering. The protocols outlined in this document provide a robust framework for the systematic evaluation and optimization of grout formulations utilizing this important curing agent.

References

• Chemsrc. (2025, August 20).
• ASTM C939-94a (1994) Standard Test Method of Flow of Grout for Preplaced-Aggregate Concrete (Flow Cone Method). 470-471. - References - Scirp.org. (2014, March 27).
• ASTM C 939 Grout Flow Cone Test Guide | PDF | Concrete | M
• WSDOT Test Method for ASTM C 9391. (2017, April 4).
• Testing for Compressive Strength ASTM C109 (Cubes) & ASTM C39 (Cylinders) - BuildSite.
• ASTM C109: Compressive Strength of Hydraulic Cement Mortar - Forney LP. (2025, March 14).
• THE CUBE CONFUSION - Euclid Chemical. (2019, February 4).
• Google Patents. (1980).
• Google Patents. (1994). New curing agents/accelerators for epoxy resins, curable compositions and processes - EP0626948B1.
• Technical Bulletin 109 - Proper Compressive Strength Testing Cementitious Grouts - Five Star Products.
• Compressive Strength Testing of MAPEI's Cementitious Grouts and Repair Mortars. (2025, April 2).
• San-Apro.
• Shouguang Nuomeng Chemical Co., Ltd. (2026, January 7). Sodium P-Toluenesulfinate CAS.824-79-3 Used As An Important Intermediate For The Synthesis Of Heterocyclic Compounds.
• Latent Hardeners for the Assembly of Epoxy Composites.
• Chemical Grouting Techniques for Soil Stabilization in Deep Found
• Optimization of Water Plugging Characteristics and Mechanical Properties of Acrylate Grouting Materials Based on Composite Crosslinking Str
• Fabrication of high‐performance acrylate grouting materials from tailor made magnesium acrylate solutions. (2024, March 10).
• Gel time of calcium acrylate grouting m
• Curing of an acrylate – Rheology with simultaneous FTIR spectroscopy | Thermo Fisher Scientific.
• Curing an Acrylate with FTIR Spectroscopy - AZoM. (2019, May 27).
• Curing Kinetic Analysis of Acrylate Photopolymer for Additive Manufacturing by Photo-DSC. (2020, May 9). MDPI.
• Jines Construction Co., Ltd. (2023, July 24).
• An Introduction to Chemicals for Grouting of Soils - CEDengineering.com.
• Bubble-Free Frontal Polymerization of Acrylates via Redox-Initiated Free Radical Polymeriz
• Grout formulae with their notations and group numbers.
• chemical grouts for potential use in bureau of reclam
• Acceleration of Amine-Cured Epoxy Resin Systems - Polymer Innov
• Google Patents. (n.d.).
• Evonik.
• Process optimization of modified sodium persulfate for the remediation of total petroleum hydrocarbon contamin
• Process optimization of modified sodium persulfate for the remediation of total petroleum hydrocarbon contaminated soil | PLOS One - Research journals. (2025, September 12).
• Effect of Acrylate-Cement Grout on the Unconfined Compressive Strength of Silty Sand. (2019, April 16).
• Improving the Anti-washout Property of Acrylate Grouting Material by Bentonite - PMC - NIH. (2023, September 23).
• Chemical Grouting and Soil Stabilization - ResearchG
• Zeolite-Modified Acrylate Grouts: Synergistic Water-Sealing Performance with Cement Slurry Combined Grouting for Water-Rich Sandy Cobble Tunnels - PubMed. (2026, February 28).
• Chemical Grouting 101: Basics of Permeation Grouting for Soil Stabilization in Deep Foundations - Pile Buck Magazine. (2025, December 24).

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• 1. Chemical Grout Materials | Jines Construction Co., Ltd. [jines.com]
• 2. pilebuck.com [pilebuck.com]
• 3. researchgate.net [researchgate.net]
• 4. Bubble-Free Frontal Polymerization of Acrylates via Redox-Initiated Free Radical Polymerization [mdpi.com]
• 5. JPS55731A - Curing accelerator for epoxy resin - Google Patents [patents.google.com]
• 6. Technical Information Epoxy resin curing accelerator - San Apro [san-apro.co.jp]
• 7. wsdot.wa.gov [wsdot.wa.gov]
• 8. scribd.com [scribd.com]
• 9. 253651195 astm-c939 | PDF [slideshare.net]
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• 11. euclidchemical.com [euclidchemical.com]
• 12. buildsite.com [buildsite.com]
• 13. m.youtube.com [m.youtube.com]
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• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. azom.com [azom.com]
• 17. ASTM C939-94a (1994) Standard Test Method of Flow of Grout for Preplaced-Aggregate Concrete (Flow Cone Method). 470-471. - References - Scientific Research Publishing [scirp.org]

Application Notes and Protocols: The Role of Sodium p-Toluene­sulfinate in the Preparation of Disperse Dyes

Introduction: Unveiling the Versatility of Sodium p-Toluene­sulfinate in Modern Dye Chemistry

Sodium p-toluenesulfinate (SPTS), a seemingly unassuming organosulfur compound, serves as a cornerstone in various chemical syntheses, from pharmaceuticals to industrial materials. In the vibrant world of textile chemistry, it is recognized as a key intermediate in the production of disperse dyes, contributing to the creation of a wide spectrum of brilliant and durable colors.[1] Disperse dyes are non-ionic, sparingly water-soluble colorants designed for hydrophobic fibers like polyester, nylon, and cellulose acetate.[2] Their synthesis is a multi-step process often involving intricate chemical transformations.

While the role of sodium p-toluenesulfinate as a precursor in some syntheses is acknowledged, its application as a strategic reagent, for instance, as a selective reducing agent, offers significant advantages in controlling the synthesis of complex dye molecules. This guide provides an in-depth exploration of the practical application of sodium p-toluenesulfinate in the synthesis of disperse dyes, with a focus on its utility in the selective reduction of dinitroaromatic compounds, a critical step in the preparation of key dye intermediates.

Core Principle: Selective Reduction of Dinitroaromatics

A common strategy in the synthesis of azo disperse dyes involves the diazotization of an aromatic amine followed by coupling with an electron-rich species. The aromatic amine itself is often synthesized by the reduction of a corresponding nitro compound. In cases where a dinitroaromatic compound is the starting material, the selective reduction of one nitro group to an amine, while leaving the other intact, is a crucial and often challenging transformation. This selective reduction yields a nitroaniline derivative, a valuable precursor for a range of disperse dyes.

While various reagents can achieve this, sodium p-toluenesulfinate offers a compelling option due to its moderate reducing potential, which can be harnessed for selective transformations under controlled conditions. The underlying principle of its reducing action involves the transfer of electrons from the sulfinate ion to the nitro group, typically in a basic medium. The p-toluenesulfinate is oxidized to p-toluenesulfonate in the process. The selectivity of this reduction is often influenced by steric and electronic factors within the dinitroaromatic substrate, as well as reaction parameters such as temperature and pH.

Application Protocol: Synthesis of a Monoazo Disperse Dye via a Selectively Reduced Intermediate

This section details a representative two-part protocol. The first part describes the selective reduction of 2,4-dinitroaniline to 2-amino-4-nitroaniline using sodium p-toluenesulfinate. The second part outlines the synthesis of a simple red disperse dye from this intermediate.

Part 1: Selective Reduction of 2,4-Dinitroaniline to 2-Amino-4-nitroaniline

This protocol is adapted from established methods for the selective reduction of dinitrophenols, demonstrating the application of sulfinate-based reducing agents in similar systems.[3]

Reaction Scheme:

Caption: Selective reduction of 2,4-dinitroaniline.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
2,4-Dinitroaniline	183.12	18.3 g	0.1	Handle with care, potential irritant.
Sodium p-toluenesulfinate dihydrate	214.22	42.8 g	0.2	Ensure it is the dihydrate form.
Sodium Hydroxide (NaOH)	40.00	8.0 g	0.2	Corrosive, handle with care.
Deionized Water	18.02	500 mL	-
Hydrochloric Acid (HCl), 37%	36.46	As needed	-	Corrosive, use in a fume hood.
Ethanol	46.07	As needed	-	For recrystallization.

Experimental Procedure:

• Preparation of the Reaction Mixture: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer, add 18.3 g (0.1 mol) of 2,4-dinitroaniline and 300 mL of deionized water.

• Addition of Base and Sulfinate: While stirring, add 8.0 g (0.2 mol) of sodium hydroxide pellets to the suspension. The mixture will turn dark red. Once the sodium hydroxide has dissolved, add 42.8 g (0.2 mol) of sodium p-toluenesulfinate dihydrate.

• Reaction: Heat the mixture to 90-95 °C with continuous stirring. Maintain this temperature for 2-3 hours. The color of the reaction mixture should gradually change from dark red to a deep orange-brown.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane, 1:1). The disappearance of the 2,4-dinitroaniline spot and the appearance of the 2-amino-4-nitroaniline spot indicate the completion of the reaction.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. The product, 2-amino-4-nitroaniline, will precipitate out of the solution.

• Neutralization and Filtration: Carefully neutralize the mixture to a pH of approximately 7-8 with concentrated hydrochloric acid. This should be done in an ice bath to control the temperature. Filter the precipitated solid using a Buchner funnel and wash it with cold deionized water (2 x 50 mL).

• Purification: The crude product can be purified by recrystallization from a mixture of ethanol and water to yield bright orange-red needles of 2-amino-4-nitroaniline.

Part 2: Synthesis of C.I. Disperse Red 17 from 2-Amino-4-nitroaniline

The synthesized 2-amino-4-nitroaniline can now be used as the diazo component in a standard azo coupling reaction to produce a simple disperse dye.

Reaction Scheme:

Caption: Synthesis of C.I. Disperse Red 17.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
2-Amino-4-nitroaniline	153.14	15.3 g	0.1	Synthesized in Part 1.
Sodium Nitrite (NaNO₂)	69.00	7.2 g	0.104	Oxidizer, handle with care.
Hydrochloric Acid (HCl), 37%	36.46	25 mL	~0.3	Corrosive, use in a fume hood.
N-ethyl-N-(2-hydroxyethyl)aniline	165.23	16.5 g	0.1
Sodium Acetate	82.03	10 g	0.122
Deionized Water	18.02	500 mL	-

Experimental Procedure:

• Diazotization: In a 500 mL beaker, dissolve 15.3 g (0.1 mol) of 2-amino-4-nitroaniline in 100 mL of deionized water and 25 mL of concentrated hydrochloric acid. Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.

• Formation of Diazonium Salt: Slowly add a solution of 7.2 g (0.104 mol) of sodium nitrite in 20 mL of deionized water to the cooled amine solution. Maintain the temperature below 5 °C throughout the addition. Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

• Preparation of Coupling Solution: In a separate 1 L beaker, dissolve 16.5 g (0.1 mol) of N-ethyl-N-(2-hydroxyethyl)aniline in 200 mL of deionized water containing 10 g of sodium acetate. Cool this solution to 0-5 °C.

• Azo Coupling: Slowly add the cold diazonium salt solution to the cold coupling solution with vigorous stirring. A deep red precipitate of the disperse dye will form immediately.

• Completion of Reaction and Isolation: Continue stirring the reaction mixture for 2-3 hours, allowing the temperature to slowly rise to room temperature. Filter the precipitated dye, wash it thoroughly with deionized water until the filtrate is neutral, and dry it in an oven at 60-70 °C.

Best Practices and Safety Considerations

• Handling of Reagents: Sodium p-toluenesulfinate is generally considered to be of low toxicity, but it is advisable to handle it with standard laboratory precautions, including wearing gloves and safety glasses.[1] 2,4-Dinitroaniline is a hazardous substance and should be handled in a well-ventilated fume hood with appropriate personal protective equipment.[4] Sodium hydroxide and hydrochloric acid are corrosive and require careful handling.

• Reaction Monitoring: Close monitoring of reaction parameters such as temperature and pH is crucial for achieving high yields and selectivity, particularly during the selective reduction step.

• Waste Disposal: All chemical waste should be disposed of in accordance with local regulations. Aqueous waste from the reactions should be neutralized before disposal.

Conclusion

Sodium p-toluenesulfinate is a versatile and valuable reagent in the synthesis of disperse dyes. Its utility extends beyond being a simple intermediate to being an effective agent for key chemical transformations. The protocol outlined in this guide for the selective reduction of a dinitroaniline demonstrates a practical application of its reducing properties, enabling the synthesis of important dye precursors. By understanding and applying the principles of its reactivity, researchers and chemists can leverage sodium p-toluenesulfinate to develop efficient and controlled synthetic routes to a wide array of disperse dyes, contributing to the continued innovation in the field of textile chemistry.

References

• The Pivotal Role of Sodium p-Toluenesulfinate in Modern Chemical Synthesis. (2026, March 25). NINGBO INNO PHARMCHEM CO.,LTD.
• Sodium p-Toluenesulfinate CAS.824-79-3 Used As An Important Intermediate For The Synthesis Of Heterocyclic Compounds. (2026, January 7). Shouguang Nuomeng Chemical Co., Ltd.

• Disperse Dyes. (n.d.). In Wikipedia. Retrieved March 20, 2024, from [Link]

• Safety Data Sheet - 2,4-Dinitroaniline. (n.d.). Fisher Scientific.

• Organic Syntheses Procedure. (n.d.). p-Toluenesulfinic acid, sodium salt. Retrieved from [Link]

• A Comprehensive Technical Guide to the Synthesis of Disperse Dyes. (n.d.). Benchchem.

• Organic Syntheses Procedure. (n.d.). 2-amino-4-nitrophenol. Retrieved from [Link]

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• 4. CN111704806B - A kind of continuous preparation method of disperse dye - Google Patents [patents.google.com]

"handling and disposal of sodium toluene-4-sulphinate in the lab"

Application Note: Handling, Reaction, and Disposal Protocols for Sodium Toluene-4-Sulphinate

Introduction & Mechanistic Utility

Sodium toluene-4-sulphinate (SPTS), frequently referred to as sodium p-toluenesulfinate, is a highly versatile reagent in modern organic synthesis. Primarily utilized as a nucleophilic sulfonylating agent, it is a cornerstone reagent for the synthesis of allylic and aryl sulfones, sulfonamides, and serves as a robust radical precursor in photoredox and transition-metal-catalyzed cross-coupling reactions.

As a Senior Application Scientist, I emphasize that while SPTS is not acutely toxic, its hygroscopic nature and potential to generate irritating dust require rigorous handling and disposal protocols. Maintaining these standards is essential to preserve both experimental integrity (preventing reagent degradation) and laboratory safety [1].

Physicochemical Profile & Hazard Summary

Understanding the physical properties of SPTS is critical for stoichiometric accuracy. The reagent is commercially available in both anhydrous (CAS 824-79-3) and tetrahydrate (CAS 868858-48-4) forms [1, 2]. Failure to account for the hydration state is a frequent source of yield discrepancies in sensitive catalytic cycles.

Table 1: Physicochemical and Safety Data for Sodium Toluene-4-Sulphinate

Property / Hazard	Specification / Details
Chemical Formula	C₇H₇NaO₂S (Anhydrous)
Molecular Weight	178.18 g/mol (Anhydrous)
Appearance	White to light yellow powder or crystals
Melting Point	>300 °C
Solubility	Slightly soluble in water; soluble in ethanol
GHS Classification	Eye Irrit. 2A (H319); Skin Irrit. 2; STOT SE 3 (Respiratory) [3]
Incompatibilities	Strong oxidizing agents
Decomposition Products	Carbon monoxide (CO), Carbon dioxide (CO₂), Sulfur oxides (SOx) [4]

Workflow & Lifecycle Visualization

The following diagram illustrates the standard lifecycle of SPTS in a synthetic laboratory, from safe storage to regulatory-compliant disposal.

Workflow diagram for the safe handling, reaction, and disposal lifecycle of SPTS.

Standard Operating Procedure (SOP): Safe Handling & Storage

SPTS is prone to aerial oxidation and moisture absorption, which degrades the active sulfinate into an unreactive sulfonate. Furthermore, its fine particulate nature presents an inhalation hazard [3].

• Step 1: Storage: Store SPTS in a tightly sealed container within a cool, dry, and dark environment (e.g., a desiccator cabinet). Causality: If the reagent is exposed to ambient humidity, the anhydrous form rapidly absorbs water, altering its molecular weight and ruining reaction stoichiometry. If older than 6 months, verify purity via ¹H-NMR (D₂O) to ensure the sulfinate has not oxidized.

• Step 2: PPE Selection: Don standard laboratory PPE: nitrile gloves, a flame-resistant lab coat, and tightly fitting safety goggles. If weighing large quantities (>50 g) outside a ventilated enclosure, an N95 dust mask is required.

• Step 3: Weighing & Transfer: Weigh the material exclusively inside a certified chemical fume hood. Causality: SPTS is a fine powder. Using anti-static weigh boats prevents the powder from aerosolizing, directly mitigating the risk of respiratory tract irritation (STOT SE 3).

Experimental Protocol: Copper-Catalyzed Radical Sulfonylation

To demonstrate the practical handling of SPTS, the following is a validated protocol for the synthesis of an aryl sulfone via a radical pathway. This protocol is designed to be self-validating through visual cues.

• Reagents: SPTS (1.5 equiv), Aryl halide (1.0 equiv), Cu(OAc)₂ (0.1 equiv), DMSO (solvent).

• Step 1: Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), SPTS (1.5 mmol, 267 mg of anhydrous), and Cu(OAc)₂ (0.1 mmol, 18 mg).

• Step 2: Inert Atmosphere: Seal the tube with a septum. Evacuate and backfill with dry Nitrogen (N₂) three times. Causality: Oxygen must be rigorously excluded to prevent the competitive, irreversible oxidation of the sulfinate radical to a sulfonate, which would stall the catalytic cycle.

• Step 3: Reaction: Inject anhydrous DMSO (5 mL) via syringe. Stir the mixture at 80 °C for 12 hours. Self-Validation: The solution will transition from blue to a deep green/brown. This distinct color change serves as a visual indicator that Cu(II) has been successfully reduced to Cu(I), confirming the generation of the active sulfonyl radical.

• Step 4: Quenching: Cool the reaction to room temperature. Quench by adding 15 mL of deionized water. This step solubilizes the unreacted SPTS and copper salts, halting the reaction.

• Step 5: Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). The organic layers contain the desired sulfone, while the aqueous layer contains SPTS waste.

Waste Segregation & Disposal Protocol

Disposal must strictly adhere to environmental regulations due to the ecological toxicity of sulfur-containing organic waste and heavy metal catalysts [4].

• Step 1: Segregation of Aqueous Waste: The aqueous phase from the workup contains unreacted SPTS, sodium salts, and copper residues. Do not pour this down the drain. Collect it in a designated, clearly labeled "Aqueous Heavy Metal & Sulfur Waste" carboy.

• Step 2: Segregation of Organic Waste: The organic solvents (Ethyl Acetate, residual DMSO) should be collected in a "Non-Halogenated Organic Waste" container.

• Step 3: Solid Waste & Contaminated Consumables: Empty SPTS containers, contaminated weigh boats, and filter papers must be placed in a solid hazardous waste bin.

• Step 4: Institutional Disposal (Incineration): Transfer all collected waste to your institution's Environmental Health and Safety (EHS) department. SPTS waste must be disposed of via a licensed chemical incinerator equipped with an afterburner and a scrubber system. Causality: Thermal decomposition of the sulfinate group generates highly toxic and corrosive sulfur oxide (SOx) gases. The alkaline scrubber system is mandatory to neutralize these acidic gases before atmospheric release [4].

References

• PubChem. "Laboratory Chemical Safety Summary (LCSS) for Sodium p-toluenesulfinate". National Center for Biotechnology Information. URL:[Link]

Application Note: Advanced Synthetic Routes Utilizing Sodium 4-Methylbenzenesulfinate

Executive Summary

Sodium 4-methylbenzenesulfinate (commonly known as sodium p-toluenesulfinate or TolSO₂Na) is a bench-stable, versatile reagent paramount to modern organosulfur chemistry. Traditionally utilized as an ambident nucleophile for the synthesis of sulfones via S-alkylation, its application profile has rapidly expanded. Recent breakthroughs leverage its low oxidation potential to generate sulfonyl radicals under mild photoredox conditions, enabling complex multicomponent couplings and late-stage functionalizations[1].

This application note provides a comprehensive, causality-driven guide to deploying TolSO₂Na across three distinct synthetic paradigms: metal-free multicomponent reactions, photoredox-catalyzed hydrosulfonylations, and direct nucleophilic substitutions.

Mechanistic Overview & Synthetic Paradigms

Metal-Free Multicomponent Synthesis of Allylic Sulfones

Allylic sulfones are highly valuable synthetic intermediates. A highly efficient, tetramolecular one-pot protocol utilizes TolSO₂Na, quinoline derivatives, and paraformaldehyde[2].

• Causality of Acidic Conditions: TolSO₂Na is an unreactive salt in its native state for conjugate additions. The addition of strong acid (12 M HCl) is strictly required to protonate the sulfinate, generating p-toluenesulfinic acid in situ. This active species undergoes conjugate addition to the vinylquinoline intermediate. Weaker acids (e.g., acetic acid) fail to fully protonate the salt, leading to drastically reduced yields[2].

Photoredox-Catalyzed Hydrosulfonylation

Historically, generating the tosyl radical (TolSO₂•) from TolSO₂Na required harsh, stoichiometric oxidants. Modern protocols utilize organic photocatalysts (e.g., 4CzIPN) under blue LED irradiation to achieve single-electron transfer (SET) at room temperature[3].

• Causality of CO₂ as a Promoter: In a novel approach, conducting the reaction under a CO₂ atmosphere significantly enhances the yield. CO₂ acts as an environmentally benign, exogenous reagent-free promoter that facilitates the electron transfer process and stabilizes the radical intermediates, allowing the hydrosulfonylation of alkenes to proceed smoothly[3].

Direct Nucleophilic Substitution (Tosylmethylation)

TolSO₂Na is the foundational building block for synthesizing chloromethyl p-tolyl sulfone, the direct precursor to the widely used TosMIC (Tosylmethyl isocyanide) reagent[4].

• Causality of Solvent Selection: The reaction utilizes bromochloromethane in polar aprotic solvents (DMF or DMSO). These solvents strongly solvate the sodium cation but leave the sulfinate anion unsolvated ("naked"), drastically increasing its nucleophilicity and driving the Sₙ2 substitution forward[4].

Visualizing the Photoredox Pathway

Photoredox-catalyzed generation of tosyl radicals from TolSO2Na and subsequent alkene addition.

Quantitative Data Summary

The following table summarizes the operational parameters and expected outcomes across the primary synthetic routes utilizing TolSO₂Na.

Synthetic Route	Core Reagents & Catalysts	Solvent & Temp	Target Product Class	Typical Yield	Ref
Metal-Free Multicomponent	TolSO₂Na, Quinoline, (CH₂O)ₙ, 12M HCl	DMF, 120 °C	Allylic Sulfones	64–98%	[2]
Photoredox Hydrosulfonylation	TolSO₂Na, Alkene, 4CzIPN, CO₂, H₂O	1,4-Dioxane, RT	Alkyl Sulfones	Good to Excellent	[3]
Dual Ni/Photoredox Coupling	TolSO₂Na, 1,3-Enyne, Aryl Bromide, NiCl₂, 4CzIPN	Various, RT	Dienyl/Allenyl Sulfones	~81%	[5]
Nucleophilic Substitution	TolSO₂Na, Bromochloromethane	DMF or DMSO, Heat	Chloromethyl p-Tolyl Sulfone	High	[4]

Experimental Protocols

Protocol A: Gram-Scale Metal-Free Synthesis of Allylic Sulfones[2]

Step-by-step experimental workflow for the metal-free multicomponent synthesis of allylic sulfones.

Procedure:

• Reagent Assembly: Into a 500 mL pressure vessel, introduce 2-methylquinoline (50 mmol), sodium 4-methylbenzenesulfinate (50 mmol), paraformaldehyde (200 mmol), and DMF (200 mL).

• Acidification: Slowly add 12 M HCl (100 mmol). Note: This stoichiometric addition is critical to generate the active p-toluenesulfinic acid intermediate.

• Thermal Activation: Seal the vessel and heat in a heating block at 120 °C for 24 hours. The high temperature is required to overcome the activation energy of the final β-elimination step.

• Precipitation: Cool the mixture to room temperature. Add 400 mL of deionized water. Causality: The introduction of water drastically increases the polarity of the solvent system, forcing the non-polar allylic sulfone product to precipitate out of solution, bypassing the need for complex chromatography.

• Isolation: Isolate the crude gray solid via suction filtration and dry under a vacuum.

Protocol B: Photoredox-Catalyzed Hydrosulfonylation of Alkenes[3]

Procedure:

• Reaction Setup: In a thoroughly dried vial equipped with a magnetic stir bar, add the alkene substrate (0.2 mmol), TolSO₂Na (0.5 mmol, 2.5 equiv.), and the 4CzIPN photocatalyst (1 mol%).

• Solvent & Additives: Add 1,4-dioxane (2 mL) and H₂O (5.0 equiv.).

• Atmosphere Exchange: Purge the vial with CO₂ gas and seal it under 1 atm of CO₂. Causality: CO₂ acts as a non-innocent promoter that facilitates the electron-donor-acceptor dynamics of the reaction.

• Irradiation: Stir the mixture at room temperature under irradiation from 5 W × 8 blue LEDs for 16 hours.

• Workup: Quench the reaction, extract with ethyl acetate, concentrate the organic layer, and purify via flash column chromatography to yield the alkyl sulfone.

Self-Validating Systems & Troubleshooting (E-E-A-T)

To ensure the highest scientific integrity and reproducibility, the following self-validating checks must be integrated into your workflow:

• Mechanistic Validation (Radical Trapping): If troubleshooting a low-yielding photoredox reaction, verify the generation of the tosyl radical by adding 1.0 equivalent of TEMPO (2,2,6,6-tetramethylpiperidin-1-yl)oxyl to a test reaction. If the reaction is completely inhibited and the TEMPO-Ts adduct is detected via LC-MS, the single-electron transfer (SET) pathway is functioning correctly, and the issue likely lies with the alkene substrate[5].

• Product Verification (NMR Signatures): The successful incorporation of the tosyl group provides a highly distinct, self-validating ¹H NMR signature. Look for a sharp 3H singlet at approximately δ 2.44 ppm (the aromatic methyl group) and two distinct 2H doublets in the aromatic region (typically around δ 7.35 and δ 7.80 ppm with a coupling constant J ≈ 7.5–8.0 Hz)[6].

• Reaction Monitoring: TolSO₂Na and its resulting sulfone products possess strong UV absorbance due to the conjugated aromatic ring. Reaction progress can be reliably tracked using thin-layer chromatography (TLC) under a 254 nm UV lamp[4].

References

• Synthesis and applications of sodium sulfinates (RSO2Na)
• American Chemical Society (ACS)
• Green Chemistry (via ResearchGate)
• An In-depth Technical Guide to the Synthesis of 1-(Tosylmethyl)
• National Center for Biotechnology Information (PMC)
• Iodine-mediated Synthesis of (E)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Impurities in Sodium p-Toluenesulfinate Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who require high-purity sodium p-toluenesulfinate (SPTS). Below, you will find authoritative troubleshooting strategies, self-validating protocols, and mechanistic insights to help you identify, prevent, and remove common impurities during SPTS synthesis.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: What are the most common impurities found in synthesized sodium p-toluenesulfinate? A1: The primary impurities encountered during the reduction of p-toluenesulfonyl chloride (TsCl) include:

• Unreacted p-toluenesulfonyl chloride (TsCl): Residual starting material from incomplete reduction[1].

• Sodium p-toluenesulfonate: The fully oxidized sulfonic acid byproduct[2].

• S-(p-tolyl) p-toluenethiosulfonate: A neutral thiosulfonate ester formed via the disproportionation of free sulfinic acid[3][4].

• Inorganic Salts: Excess sodium chloride (NaCl), sodium sulfate (Na₂SO₄), or zinc salts, depending on the specific reduction methodology employed[3][5].

Q2: Why does sodium p-toluenesulfonate form, and how can I prevent it? A2: Sulfinate salts (containing S^IV) are highly susceptible to oxidation. Exposure to atmospheric oxygen or residual oxidants in the reaction mixture readily converts the sulfinate to the more thermodynamically stable sulfonate (S^VI). Furthermore, if the reaction environment becomes acidic, the transient free p-toluenesulfinic acid is notoriously difficult to isolate without it undergoing rapid disproportionation into sulfonic acid and thiosulfonic ester[3][4]. Prevention: Maintain a strictly alkaline environment (using NaHCO₃ or Na₂CO₃) during the reduction phase and store the final SPTS product in a desiccator under an inert atmosphere (e.g., nitrogen or argon).

Q3: My product contains unreacted TsCl and thiosulfonates. How do I remove them? A3: Both TsCl and thiosulfonate esters are lipophilic and have limited solubility in water, whereas SPTS is highly water-soluble. You can perform a liquid-liquid extractive workup. By washing the aqueous reaction mixture with a water-immiscible organic solvent (like ethyl acetate or dichloromethane), the unreacted TsCl and neutral organic byproducts will partition into the organic layer, leaving the purified SPTS in the aqueous layer[1][4].

Q4: How can I analytically differentiate between SPTS and the oxidized sulfonate impurity? A4: UV-Vis spectroscopy is highly effective for this. A full wavelength scan reveals that at 282 nm, sodium p-toluenesulfinate exhibits significant absorption, whereas sodium p-toluenesulfonate has virtually zero absorption at this wavelength. This allows for precise, quantitative detection of SPTS even when contaminated with the sulfonate impurity[2].

Part 2: Visualizing Impurity Pathways

Logical pathways of SPTS synthesis and the formation mechanisms of common impurities.

Part 3: Self-Validating Experimental Protocols

Protocol A: Synthesis of SPTS via Sodium Sulfite Reduction

This protocol utilizes a mild reduction strategy to prevent over-reduction and thermal degradation.

Step 1: Reagent Preparation Grind technical-grade p-toluenesulfonyl chloride (TsCl) in a mortar to break up all lumps into a fine powder[3]. Causality: TsCl is a solid that reacts in a heterogeneous aqueous mixture. Grinding maximizes the surface area, ensuring complete consumption and minimizing unreacted TsCl impurities[3].

Step 2: Buffered Reduction In a reactor, dissolve sodium sulfite (Na₂SO₃) and sodium bicarbonate (NaHCO₃) in water. Heat the solution strictly to 70–80 °C. Add the powdered TsCl in small portions[5]. Causality: NaHCO₃ acts as a critical alkaline buffer. If the pH drops, free p-toluenesulfinic acid forms, which rapidly disproportionates into p-toluenesulfonic acid and S-(p-tolyl) p-toluenethiosulfonate[3][4]. In-Process Validation: Monitor the internal temperature continuously. Exceeding 90 °C will cause violent bumping and thermal degradation of the product[3].

Step 3: Reaction Monitoring In-Process Validation: Extract a 0.5 mL aliquot, quench with water, and extract with ethyl acetate. Run Thin Layer Chromatography (TLC) on the organic layer to monitor the disappearance of the TsCl starting material[1].

Protocol B: Extractive Workup and Purification

This protocol isolates the SPTS from both organic and inorganic impurities.

Step 1: Liquid-Liquid Extraction Dilute the crude aqueous reaction mixture with an organic solvent like ethyl acetate or dichloromethane (using a 2:1 to 5:1 v/v ratio)[4]. Causality: SPTS is highly polar and remains in the aqueous phase. Unreacted TsCl and the neutral thiosulfonate disproportionation byproduct are lipophilic and will partition into the organic layer, effectively separating them from the target product[1][4].

Step 2: Phase Separation & Washing Separate the layers using a separatory funnel. Wash the organic layer with saturated aqueous NaHCO₃ to recover any residual sulfinic acid, then combine the aqueous layers[1][4]. In-Process Validation: Spot the organic layer on a TLC plate. If TsCl is still heavily present, perform an additional organic wash of the aqueous layer[1].

Step 3: Recrystallization Concentrate the combined aqueous layers under reduced pressure and recrystallize the crude SPTS from hot ethanol[5]. Causality: While extraction removes organic impurities, inorganic salts (like NaCl and Na₂SO₄) remain in the aqueous phase. SPTS is soluble in hot ethanol, whereas these inorganic salts are largely insoluble, allowing for pristine isolation[5].

Step 4: Final Analytical Validation In-Process Validation: Prepare a standard solution of the recrystallized product and perform a UV-Vis full wavelength scan. Measure absorbance at 282 nm. Causality: At 282 nm, SPTS exhibits strong absorption, whereas the oxidized impurity (sodium p-toluenesulfonate) has zero absorption. This provides a definitive, quantitative validation of product purity[2].

Part 4: Visualizing the Workup Workflow

Step-by-step extractive workup workflow for purifying SPTS from organic impurities.

Part 5: Quantitative Data & Validation Metrics

Parameter	Optimal Value / Condition	Mechanistic Significance
Reaction Temperature	70–80 °C	Maximizes reduction kinetics; prevents violent bumping and degradation seen at ≥90 °C[3].
Aqueous/Organic Extraction Ratio	2:1 to 5:1 (v/v)	Ensures a sufficient partition coefficient to remove unreacted TsCl into the organic phase[4].
UV-Vis Detection Wavelength	282 nm	Selectively quantifies SPTS without optical interference from sulfonate impurities[2].
TsCl : Na₂SO₃ : NaHCO₃ Ratio	1.0 : 1.5 : 2.0 (Molar)	Excess reductant and base prevent acidification and subsequent disproportionation[5].

Part 6: References

• p-Toluenesulfinic acid, sodium salt - Organic Syntheses Procedure , orgsyn.org, 3

• Technical Support Center: Removal of Unreacted p-Toluenesulfonyl Chloride (TsCl) - Benchchem , benchchem.com, 1

• CN101650304A - Method for determining content of sodium p-toluenesulfinate in reduction process of p-toluenesulfonyl chloride - Google Patents , google.com, 2

• Technical Support Center: Workup Procedures for p-Toluenesulfinic Acid Byproduct Removal - Benchchem , benchchem.com, 4

• Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC , nih.gov, 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN101650304A - Method for determining content of sodium p-toluenesulfinate in reduction process of p-toluenesulfonyl chloride - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Sulfonation Reactions with Sodium Toluene-4-Sulphinate (TosNa)

Welcome to the Organosulfur Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in resolving bottlenecks associated with sodium toluene-4-sulphinate (TosNa).

While TosNa is a highly versatile building block for synthesizing sulfones, sulfonamides, and thiosulfonates[1], its ambident nucleophilicity, poor solubility in organic media, and sensitivity to pH often present significant experimental challenges. This guide bypasses generic advice, focusing instead on the mechanistic causality behind reaction failures and providing self-validating protocols to ensure reproducible success.

Diagnostic Workflow for TosNa Reactions

Before diving into specific FAQs, use the following diagnostic logic tree to identify the root cause of your reaction failure.

Diagnostic workflow for troubleshooting TosNa sulfonation reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my reaction mixture heterogeneous, and why am I recovering unreacted TosNa?

The Causality: Sodium p-toluenesulfinate is an ionic salt with high lattice energy. It is practically insoluble in non-polar organic solvents (like hexane or toluene) and exhibits very poor solubility in moderately polar solvents like dichloromethane (DCM) or tetrahydrofuran (THF)[2]. If the salt cannot dissolve, the effective concentration of the nucleophile is near zero, halting the reaction. The Solution:

• Solvent Switch: Transition to highly polar aprotic solvents such as DMF, DMSO, or NMP, which effectively solvate the sodium cation and leave the sulfinate anion naked and highly reactive[2].

• Phase-Transfer Catalysis (PTC): If your electrophile degrades in polar aprotic solvents, use a biphasic system (e.g., Water/Toluene) supplemented with a phase-transfer catalyst like tetrabutylammonium bromide (TBAB). This is a self-validating system: as the PTC shuttles the sulfinate into the organic layer, the heterogeneous suspension will visibly clear, confirming active catalysis.

Q2: My LC-MS/NMR shows two different products with the exact same mass. Why am I getting O-alkylation instead of the desired sulfone (S-alkylation)?

The Causality: The sulfinate anion is an ambident nucleophile, meaning it possesses two distinct reactive centers: a "hard" oxygen atom and a "soft" sulfur atom[3]. According to Hard-Soft Acid-Base (HSAB) theory, if you use a "hard" electrophile (e.g., alkyl triflates, dimethyl sulfate, or highly polarized oxonium ions), the reaction will kinetically favor attack by the hard oxygen, yielding a sulfinate ester (O-alkylation)[3]. The Solution:

• Electrophile Tuning: Switch to "softer" alkylating agents. Alkyl iodides and bromides significantly favor S-alkylation to form the desired sulfone[3].

• Catalytic Direction: For aryl or vinyl electrophiles, employ Palladium (Pd) or Copper (Cu) catalysis. Transition metals coordinate preferentially with the soft sulfur center, directing the cross-coupling exclusively toward S-arylation/alkylation[1].

Q3: I am observing the formation of p-toluenesulfonic acid and di-p-tolyl disulfone. What causes this degradation?

The Causality: Sodium sulfinates are highly sensitive to acidic environments. Protonation yields sulfinic acid, which rapidly undergoes disproportionation into sulfonic acids and thiosulfonates/disulfones[4]. Furthermore, prolonged exposure to atmospheric oxygen can auto-oxidize the sulfinate (S^IV) to a sulfonate (S^VI). The Solution: Always maintain a strictly neutral or mildly basic reaction medium by incorporating an inorganic base (e.g., NaHCO₃ or K₂CO₃)[5][6]. For high-temperature reactions, rigorously degas your solvents by sparging with Argon or Nitrogen to prevent auto-oxidation.

Quantitative Data: S- vs. O-Alkylation Dynamics

To predict the regioselectivity of your reaction, reference the following empirical data summarizing the impact of electrophile hardness and solvent choice on the product distribution.

Electrophile Type	Leaving Group Hardness	Optimal Solvent System	Major Product Formed	Typical S:O Ratio
Alkyl Iodides	Soft	DMF or DMSO	Sulfone (S-Alkylation)	> 95:5
Alkyl Bromides	Moderate	EtOH / K₂CO₃	Sulfone (S-Alkylation)	90:10
Dimethyl Sulfate	Hard	Water / Benzene (PTC)	Sulfone (S-Alkylation)	85:15
Alkyl Triflates	Very Hard	DCM	Sulfinate Ester (O-Alkylation)	< 20:80
Aryl/Vinyl Tosylates	Soft (via Pd-Catalysis)	1,4-Dioxane	Aryl/Vinyl Sulfone	> 99:1

Note: Data synthesized from standard organosulfur reactivity profiles and cross-coupling methodologies[1][3].

Standard Operating Procedures (SOPs)

Protocol A: Phase-Transfer Catalyzed Synthesis of Alkyl p-Tolyl Sulfones

This self-validating protocol utilizes a biphasic system to overcome solubility issues while using a mild base to prevent disproportionation[5].

Reagents:

• Sodium p-toluenesulfinate (TosNa): 1.2 equivalents

• Alkylating Agent (e.g., Alkyl Iodide or Dimethyl Sulfate): 1.0 equivalent

• Sodium Bicarbonate (NaHCO₃): 1.5 equivalents

• Tetrabutylammonium bromide (TBAB): 0.05 equivalents

• Solvent: Water / Toluene (1:1 v/v)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve NaHCO₃ and TosNa in the aqueous phase. The base ensures the pH remains >7, preventing sulfinic acid disproportionation.

• Organic Addition: Add Toluene, followed by the TBAB catalyst. The mixture will initially be distinctly biphasic.

• Electrophile Addition: Slowly add the alkylating agent dropwise at room temperature to control the exothermic reaction.

• Heating & Observation: Heat the mixture to 75–80 °C. The self-validating step occurs here: as TBAB transfers the sulfinate into the toluene layer, the reaction accelerates and the suspension clears.

• Workup: Cool to room temperature, separate the organic layer, extract the aqueous layer twice with toluene, dry the combined organics over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the sulfone.

Protocol B: Palladium-Catalyzed S-Arylation/Vinylation

When reacting TosNa with aryl or vinyl halides/tosylates, direct SN2 attack is impossible. This protocol utilizes Pd-catalysis to force exclusive C-S bond formation[1].

Reagents:

• TosNa: 1.5 equivalents

• Aryl/Vinyl Halide or Tosylate: 1.0 equivalent

• Pd₂(dba)₃ (Catalyst): 2.5 mol%

• XantPhos (Ligand): 5.0 mol%

• Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Methodology:

• Degassing (Critical): Add 1,4-Dioxane to a Schlenk flask and sparge with Argon for 15 minutes to remove oxygen, preventing TosNa oxidation.

• Catalyst Activation: Add Pd₂(dba)₃ and XantPhos to the solvent. Stir for 10 minutes at room temperature until the solution turns a deep, homogeneous color, indicating the formation of the active Pd(0)-ligand complex.

• Reagent Addition: Add the aryl/vinyl electrophile and TosNa under a continuous stream of Argon.

• Coupling: Seal the flask and heat to 100 °C for 12–16 hours. The bulky XantPhos ligand promotes reductive elimination at the sulfur center, preventing O-arylation.

• Purification: Cool the mixture, filter through a short pad of Celite to remove Pd black and unreacted salts, and purify via flash column chromatography.

Sources

• 1. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 2. spectrum.library.concordia.ca [spectrum.library.concordia.ca]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Unveiling Purity: A Comparative Guide to HPLC-UV Analysis of Sodium Toluene-4-Sulphinate

The Chemical Context: Why SPTS Purity is Deceptive

Sodium toluene-4-sulphinate (SPTS), commonly referred to as sodium p-toluenesulfinate, is a critical organic building block. It is heavily utilized as a mild reducing agent, a polymerization accelerator, and an essential intermediate in the synthesis of complex pharmaceuticals such as mesotrione .

While commercial grades of SPTS typically guarantee purities ranging from ≥96% to >98% , verifying this purity in-house is a mandatory step in drug development workflows. SPTS is highly hygroscopic and its active sulfinate group (-SO₂Na) is prone to oxidation, readily converting into sodium p-toluenesulfonate (-SO₃Na) upon exposure to ambient air or moisture. If left undetected, this oxidized impurity can poison metal catalysts, disrupt stoichiometric ratios, and drastically reduce cross-coupling reaction yields.

Analytical Method Comparison: Why HPLC-UV?

Laboratories traditionally rely on four primary methods to assess SPTS purity. However, not all methods provide the specificity required to distinguish the active sulfinate from its oxidized degradation products.

Table 1: Comparative Analysis of SPTS Purity Assessment Methods

Analytical Method	Specificity	Sensitivity (LOD)	Equipment Cost	Primary Limitation for SPTS
HPLC-UV	High (Resolves oxidized impurities)	~0.01%	Moderate	Requires precise mobile phase pH optimization.
Titration	Low (Lumps sulfinate and sulfonate)	~1.0%	Low	False Positives: Overestimates active purity due to cross-reactivity.
qNMR	Very High (Absolute structural confirmation)	~0.5%	Very High	High cost per analysis; lower sensitivity for trace impurities.
Ion Chromatography	High (Excellent for inorganic salts)	~0.05%	Moderate	Poor retention for highly aromatic organic species.

While titration is cost-effective for bulk assays, it fails to differentiate between the acid-base properties of sulfinates and sulfonates. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) emerges as the optimal analytical standard, providing the necessary chromatographic resolution to separate these closely related species .

Mechanistic Insights: The Chromatography of Sulfinates

The success of HPLC-UV analysis for SPTS relies on manipulating the ionization states of the analyte and its impurities.

Sulfinic acids are relatively strong acids (pKa ~ 2.1). In an unbuffered aqueous solution, SPTS exists entirely as a highly hydrophilic anion, which would elute at the void volume (t₀) of a reversed-phase C18 column. The causality of retention lies in ion suppression. By buffering the mobile phase to pH 3.5, the ionization of the sulfinate group is partially suppressed. This increases the molecule's overall hydrophobicity, allowing the aromatic toluene ring to interact strongly with the C18 alkyl chains via van der Waals forces.

Conversely, the primary impurity (p-toluenesulfonate) is derived from a much stronger acid (pKa ~ -2.8). At pH 3.5, the sulfonate remains fully ionized and highly polar. This drastic divergence in polarity at pH 3.5 guarantees baseline resolution between the active SPTS and its oxidized counterpart.

Self-Validating HPLC-UV Protocol

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . The workflow includes built-in System Suitability Testing (SST) gates that prevent the reporting of inaccurate data.

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A (Buffer): 10 mM Ammonium Acetate in ultrapure water, adjusted strictly to pH 3.5 using glacial acetic acid.

  • Causality: Ammonium acetate provides excellent buffering capacity at this range. Maintaining pH 3.5 is the critical variable that prevents peak tailing and ensures the separation of the sulfonate impurity.

• Mobile Phase B (Organic): 100% HPLC-Grade Acetonitrile.

  • Causality: Acetonitrile is selected over methanol due to its lower UV cutoff and superior mass transfer kinetics, which yields sharper peaks and a stable baseline at 254 nm.

Step 2: Standard and Sample Preparation

• Diluent: 90% Mobile Phase A / 10% Mobile Phase B.

• Preparation: Accurately weigh 50.0 mg of the SPTS sample and dissolve in 50.0 mL of the diluent to achieve a 1.0 mg/mL concentration.

  • Causality: Matching the sample diluent exactly to the initial chromatographic conditions prevents the "solvent effect"—a phenomenon where a strong injection solvent causes the analyte band to smear, resulting in peak fronting or splitting.

Step 3: Chromatographic Conditions

• Column: Reversed-Phase C18 (250 mm x 4.6 mm, 5 µm particle size).

• Flow Rate: 1.0 mL/min (Isocratic: 85% Phase A / 15% Phase B).

• Detection: UV at 254 nm.

  • Causality: The aromatic toluene ring provides strong π-π* transitions. While 225 nm offers maximum absolute absorbance, 254 nm is chosen to maximize the signal-to-noise ratio by eliminating background absorbance from the acetate buffer.

Step 4: System Suitability Testing (The Validation Gates)

Before analyzing unknown samples, the system must validate its own performance:

• Specificity Gate: Inject a Resolution Standard (1.0 mg/mL SPTS spiked with 0.05 mg/mL sodium p-toluenesulfonate).

  • Requirement: Resolution (Rs) must be > 2.0 . If Rs < 2.0, the system automatically flags a failure, indicating the mobile phase pH has drifted or the column has lost hydrophobic retention.

• Precision Gate: Inject the SPTS working standard five consecutive times.

  • Requirement: Peak area Relative Standard Deviation (RSD) must be ≤ 1.0% . Failure indicates an injector leak or active sample degradation in the autosampler.

HPLC-UV analytical workflow for sodium toluene-4-sulphinate purity assessment.

Comparative Performance Data

To demonstrate the superiority of the HPLC-UV method, a batch of SPTS was intentionally stress-tested (exposed to ambient air for 30 days to induce oxidation) and analyzed across three different methodologies.

Table 2: Purity Assessment of a Thermally Degraded SPTS Batch (30-Day Air Exposure)

Analyte / Metric	HPLC-UV (Area %)	qNMR (Mol %)	Titration (Mass %)
SPTS (Active Reagent)	94.2%	94.5%	98.8%
Sodium p-toluenesulfonate	4.6%	4.4%	(Co-quantified)
Unidentified Trace Impurities	1.2%	1.1%	Not Detected
Assay Conclusion	Accurate Trace Profile	Accurate Profile	False High Purity

Data Interpretation: The titration method dangerously overestimated the purity of the degraded batch by co-quantifying the oxidized sulfonate as active sulfinate. Both HPLC-UV and qNMR successfully identified the degradation. However, HPLC-UV achieved this at a fraction of the operational cost of qNMR, while providing slightly higher sensitivity for the 1.2% of unidentified trace impurities.

References

• Journal of Chemical & Engineering Data. "Measurement and Correlation for the Solubility of Sodium p-Toluenesulfonate, Sodium Sulfite, and Sodium p-Methylphenoxide..." ACS Publications.[Link]

• Google Patents. "Process for synthesis of mesotrione (US11008285B2).

A Comparative Guide to Alternative Reagents for Sodium Toluene-4-sulfinate in Synthesis

Abstract

Sodium toluene-4-sulfinate (NaOTs) is a cornerstone reagent in organic synthesis, prized for its role as a precursor to the tosyl group and sulfonyl radicals. However, the demands of modern synthesis—including improved solubility, milder reaction conditions, and expanded functional group tolerance—have spurred the development and adoption of alternative reagents. This guide provides an in-depth comparison of key alternatives to NaOTs, including other sulfinate salts, sulfonyl hydrazides, and DABSO (DABCO-bis(sulfur dioxide)). We will analyze their performance, mechanistic distinctions, and provide experimental data to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic challenges.

Introduction: The Role and Limitations of Sodium Toluene-4-sulfinate

Sodium toluene-4-sulfinate, often called sodium tosylsulfinate, is a versatile and commercially available reagent. Its primary applications stem from its ability to act as a nucleophile or, upon oxidation, as a source of the tosyl radical (Ts•). This dual reactivity makes it invaluable for:

• Synthesis of Sulfones: Via nucleophilic substitution with alkyl halides or Michael additions.

• Radical Reactions: Generation of sulfonyl radicals for additions to alkenes and alkynes.[1][2]

• Cross-Coupling Reactions: As a coupling partner in metal-catalyzed reactions.

Despite its utility, NaOTs has limitations. Its solubility can be poor in many organic solvents, often requiring polar, high-boiling point solvents or phase-transfer catalysts. Furthermore, the conditions required to generate sulfonyl radicals from sulfinates can sometimes be harsh, limiting the substrate scope. These challenges have created a need for alternative reagents that offer complementary or superior properties.

Alternative Sulfonylating Agents: A Comparative Analysis

Alternative Sulfinate Salts: The Case for Sodium Methanesulfinate

A straightforward alternative to NaOTs is to simply change the R group on the sulfinate salt. Sodium methanesulfinate (CH₃SO₂Na) is a prominent example that serves as a precursor for the methanesulfonyl (mesyl) group.

Mechanistic Rationale: Like NaOTs, sodium methanesulfinate can act as a nucleophile or be oxidized to generate the methanesulfonyl radical (Ms•). The generation of the sulfonyl radical is often achieved using oxidants or through photoredox catalysis.

Performance & Advantages: The primary advantage of sodium methanesulfinate lies in the properties of the resulting mesyl group compared to the tosyl group. The smaller steric profile of the mesyl group can be beneficial in certain transformations. It is a versatile chemical used in the synthesis of various compounds, including cyclooxygenase-2 inhibitors and alkyl methyl sulfones.[3]

Disadvantages: The fundamental limitations regarding solubility in organic solvents remain similar to those of sodium toluene-4-sulfinate.

Sulfonyl Hydrazides: A Paradigm Shift in Radical Generation

Sulfonyl hydrazides (RSO₂NHNH₂) have emerged as exceptionally powerful alternatives, particularly for radical-based transformations.[4][5][6][7] They are stable, often crystalline solids that can function as versatile radical precursors under remarkably mild conditions.[5][6]

Mechanistic Rationale: The key to the utility of sulfonyl hydrazides is their ability to generate sulfonyl radicals through a redox-neutral pathway. Upon activation, often with a base and a transition metal catalyst (like nickel), they decompose to form an alkyl diazene, which then extrudes N₂ to generate the desired radical.[7][8] A significant advantage is that this process can occur without the need for external oxidants or reductants, as the functional groups themselves can serve the dual role of radical precursor and electron donor.[5][6][7]

Caption: Redox-neutral generation of radicals from sulfonyl hydrazides.

Performance & Advantages: Recent work has demonstrated that sulfonyl hydrazides are suitable for a wide array of C-C bond-forming cross-couplings under simple, often water-compatible conditions.[5][6] This makes them highly attractive for streamlining synthesis and for the late-stage functionalization of complex molecules.[5]

• Mild Conditions: Often require only a cheap nickel catalyst and gentle heating.[6][8]

• Redox-Neutral: No need for external stoichiometric oxidants or reductants.[5][6][7]

• Broad Scope: Effective for forging C(sp³)–C(sp³), C(sp³)–C(sp²), and C(sp³)–C(sp) bonds.[5][6]

• Operational Simplicity: Often described as "dump and stir" procedures.[7]

Comparative Data: Sulfonyl Hydrazides vs. Sulfinate Salts

Feature	Sodium Toluene-4-sulfinate	Aryl/Alkyl Sulfonyl Hydrazides
Radical Generation	Requires external oxidant/photoredox catalyst	Often redox-neutral, internal electron donor[5][6]
Reaction Conditions	Can be harsh, high temperatures	Mild, often gentle heating[8]
Catalyst	Varies (Photocatalysts, etc.)	Often simple, inexpensive Ni catalysts[6][8]
Byproducts	Oxidized reagents	N₂, SO₂
Operational Simplicity	Can require careful control of oxidants	High, "dump and stir" protocols[7]

Representative Experimental Protocol: Ni-Catalyzed Cross-Coupling A general procedure involves charging a vial with the sulfonyl hydrazide, the coupling partner (e.g., an aryl halide), a nickel(II) precursor (e.g., NiCl₂·glyme), a ligand (e.g., a bipyridine), and a base in a suitable solvent. The reaction is then heated, often to a moderate temperature, until completion.[6]

DABSO: A Solid Surrogate for Gaseous SO₂

For syntheses that build the sulfonyl group from scratch, the bis-adduct of DABCO with sulfur dioxide, known as DABSO, presents a compelling alternative to using gaseous SO₂.[9] While not a direct replacement for NaOTs in all contexts, it is a superior reagent for reactions involving the insertion of an SO₂ moiety.

Mechanistic Rationale: DABSO is a stable, colorless crystalline solid that serves as a convenient and easy-to-handle source of sulfur dioxide.[9][10][11][12] In transition metal-catalyzed reactions, it can release SO₂ in a controlled manner, allowing for its incorporation into cross-coupling type reactions to form sulfones, sulfonamides, and other sulfonyl derivatives.[9]

Caption: General workflow for sulfone synthesis using DABSO.

Performance & Advantages:

• Ease of Handling: Eliminates the significant hazards and technical challenges of working with toxic, gaseous SO₂.[10]

• Versatility: Enables efficient transition metal-catalyzed reactions to produce sulfones, sulfonamides, and sulfonyl fluorides.[9]

• Broad Substrate Scope: Compatible with various aryl substrates like aryl iodides, bromides, and boronic acids.[9]

Representative Experimental Protocol: Sulfone Synthesis from Aryl Boronic Acids Willis and co-workers developed a copper-catalyzed sulfonylative-Suzuki coupling. The reaction involves combining an aryl boronic acid with DABSO in the presence of a copper catalyst. The resulting aryl sulfinate intermediate can then be trapped in situ with an electrophile (like an epoxide or an alkyl halide) to afford the desired sulfone product.

Emerging Alternatives: A Look at Sulfonyl Chlorides and Photoredox Methods

While sulfonyl chlorides (e.g., TsCl, MsCl) are classic sulfonylating agents, their use as radical precursors has been revitalized by modern photoredox catalysis.[13][14][15] These methods allow for the generation of sulfonyl radicals under very mild, light-mediated conditions, expanding their utility and complementing the reactivity of sulfinates and sulfonyl hydrazides.[16][17]

Summary and Future Outlook

The quest for more efficient, versatile, and safer synthetic methods has led to the development of outstanding alternatives to sodium toluene-4-sulfinate.

Summary of Alternatives:

Reagent Class	Primary Use Case	Key Advantages
Alternative Sulfinate Salts	Direct replacement, different R-group	Modulates steric/electronic properties of the sulfonyl group.
Sulfonyl Hydrazides	Redox-neutral radical generation[5][6]	Mild conditions, operational simplicity, broad scope, no external redox agents.[5][8]
DABSO	Solid SO₂ source[9][12]	Safe and easy handling of SO₂, enables novel cross-couplings.[10]
Sulfonyl Chlorides (Photoredox)	Radical generation	Very mild, light-mediated conditions.[17]

For researchers seeking to move beyond the limitations of NaOTs, sulfonyl hydrazides represent a leading option for radical chemistry due to their mild, redox-neutral nature and operational simplicity. For syntheses requiring the de novo construction of the sulfonyl moiety, DABSO is an indispensable tool for its safety and convenience. The continued exploration of photoredox methods will undoubtedly further expand the toolkit available to chemists, allowing for unprecedented control over the generation and reactivity of sulfonyl-containing intermediates.

References

• Applications of sulfonyl hydrazides in radical cyclization of alkenes. Organic & Biomolecular Chemistry (RSC Publishing).
• Baran, P. S., et al. (2025). Sulfonyl hydrazides as a general redox-neutral platform for radical cross-coupling. Science, 387(6741), 1377-1383.
• Baran, P. S., et al. Sulfonyl hydrazides as a general redox-neutral platform for radical cross-coupling. ResearchGate.
• Baran, P. S., et al. Sulfonyl hydrazides as a general redox-neutral platform for radical cross- coupling. MPG.PuRe.
• Willis, M. C. DABCO-bis(sulfur dioxide), DABSO, as a Source of Sulfur Dioxide in Transition Metal-Catalyzed Reactions. TCI Chemicals.
• DABCO-Bis(sulfur dioxide), DABSO, as a Convenient Source of Sulfur Dioxide for Organic Synthesis: Utility in Sulfonamide and Sulfamide Preparation. Organic Chemistry Portal.
• Willis, M. C., et al. (2011). DABCO-Bis(sulfur dioxide), DABSO, as a Convenient Source of Sulfur Dioxide for Organic Synthesis: Utility in Sulfonamide and Sulfamide Preparation. Organic Letters, 13(18), 4876-8.
• Sulfonyl Hydrazides for Redox-Neutral Radical Cross-Couplings. Department of Chemistry.
• Willis, M. C., et al. (2011). DABCO-bis(sulfur dioxide), DABSO, as a convenient source of sulfur dioxide for organic synthesis: utility in sulfonamide and sulfamide preparation. Organic Letters, 13(18), 4876-8.
• A Comparative Guide to (2-bromophenyl)methanesulfonyl chloride and Other Sulfonylating Agents for Researchers. Benchchem.
• DABSO as a SO2 Source Usable for Direct Sulfonylative-Suzuki Coupling of Aryl Boronic Acids. Tokyo Chemical Industry Co., Ltd. (APAC).
• Zard, S. Z. RECENT PROGRESS IN THE USE OF SULFONYL RADICALS IN ORGANIC SYNTHESIS. A REVIEW.
• A Comparative Guide to Sulfonylating Agents: 2,4-Dichlorobenzenesulfonyl Chloride in Focus. Benchchem.
• Recent Progress in Sulfonylation via Radical Reaction with Sodium Sulfinates, Sulfinic Acids, Sulfonyl Chlorides or Sulfonyl Hydrazides. ResearchGate.
• Yusuff, A. S., & Bode-Olajide, F. B. (2023). Comparing the performances of different sulfonating agents in sulfonation of methyl esters synthesized from used cooking oil. Tenside Surfactants Detergents, 60(4), 277-285.
• A Comparative Guide to Sulfonylating Agents for Amine Reactions. Benchchem.
• Sodium methanesulphinate. Lookchem.
• Jiang, H., et al. (2021). Desulfonylation via Radical Process: Recent Developments in Organic Synthesis. Chemical Reviews, 121(17), 10757-10815.
• Conventional synthesis of sodium sulfinates. ResearchGate.
• Kumar, A., et al. (2021). Synthesis and applications of sodium sulfinates (RSO₂Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances, 11(15), 8686-8733.
• Silvi, M., et al. (2020). Photoredox Generation of Sulfonyl Radicals and Coupling with Electron Deficient Olefins. Organic Letters, 22(14), 5480-5484.

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• 4. Applications of sulfonyl hydrazides in radical cyclization of alkenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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"performance of sodium p-toluenesulfinate as a catalyst"

Performance of Sodium p-Toluenesulfinate (SPTS) as a Catalyst: A Comprehensive Comparison Guide

Executive Summary

Sodium p-toluenesulfinate (SPTS) is universally recognized by synthetic chemists as a reliable sulfonylating reagent and radical precursor. However, its unique electronic profile—combining potent nucleophilicity with excellent leaving-group capabilities—enables it to function as a highly efficient, non-oxidizing organocatalyst and nucleophilic relay mediator. This guide evaluates the catalytic performance of SPTS against conventional alternatives in two critical synthetic domains: the solvent-free trimerization of isocyanates and the nucleophilic aroylation/cyanation of heteroarenes.

Mechanistic Profiling: Why SPTS Functions as a Catalyst

The catalytic efficacy of SPTS stems from the ambidentate nature of the sulfinate anion. The sulfur atom is highly nucleophilic, allowing it to rapidly attack electrophilic centers (such as isocyanate carbons or halogenated heteroarenes). Crucially, the resulting sulfonyl moiety is an excellent leaving group. This dual "fast-in, fast-out" characteristic allows SPTS to drastically lower the activation energy of complex transformations without being consumed in the reaction, acting as a classical nucleophilic relay catalyst.

Performance Comparison 1: Solvent-Free Trimerization of Isocyanates

The synthesis of symmetrical trisubstituted isocyanurates is vital for the production of advanced polyurethanes, agrochemicals, and epoxy resins. Traditional catalysts (e.g., tertiary amines, phosphines, or transition metals) often require harsh conditions, toxic solvents, and tedious purification steps.

SPTS, particularly when paired with tetrabutylammonium iodide (TBAI), catalyzes this trimerization under strictly solvent-free conditions[1].

Causality of the Catalytic System: Using SPTS alone yields moderate results because it is an ionic salt with poor solubility in neat, lipophilic isocyanates. The addition of TBAI introduces a critical phase-transfer mechanism. The bulky tetrabutylammonium cation pairs with the p-toluenesulfinate anion, dramatically increasing its solubility and effective nucleophilicity in the organic phase[1]. Once the sulfinate attacks the isocyanate, it initiates a cascade of insertions, ultimately cyclizing to form the isocyanurate and regenerating the catalyst[1].

Quantitative Performance Data:

Catalyst System	Reaction Condition	Additive	Average Yield (%)	Environmental Impact
Triethylamine (Et₃N)	Refluxing Toluene	None	45 - 55%	High (Toxic Solvent)
SPTS (10 mol%)	Solvent-Free, 100 °C	None	~60%	Low

| SPTS (10 mol%) | Solvent-Free, 100 °C | TBAI (5 mol%) | >90% | Very Low (Green) |

Catalytic cycle of SPTS-mediated isocyanate trimerization via nucleophilic insertion.

Self-Validating Experimental Protocol: Solvent-Free Trimerization

• Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stirrer, add the target isocyanate (10.0 mmol).

• Catalyst Loading: Add SPTS (1.0 mmol, 10 mol%) and TBAI (0.5 mmol, 5 mol%). Rationale: TBAI immediately solubilizes the SPTS into the neat isocyanate, initiating the reaction without the need for external solvents.

• Reaction: Heat the mixture to 100 °C under an inert argon atmosphere. Monitor via TLC (Hexane/EtOAc 4:1). The reaction is self-indicating; the liquid mixture will progressively solidify as the high-melting-point isocyanurate precipitates.

• Validation & Workup: Once complete (typically 2-4 hours), cool the solid mass to room temperature. Triturate the solid with cold water (3 x 20 mL). Causality: Water selectively dissolves the SPTS and TBAI catalysts, leaving the highly hydrophobic isocyanurate product fully intact.

• Isolation: Filter the solid and dry under vacuum. The mass recovery directly validates the conversion efficiency.

Performance Comparison 2: Nucleophilic Relay in Heteroarene Aroylation

The synthesis of aroylheteroarenes (e.g., 4-aroylpyrazolopyrimidines) is a critical step in pharmaceutical development. Traditional methods using potassium cyanide (KCN) alone as a catalyst for the nucleophilic aroylation of chloro- or tosyl-heteroarenes suffer from sluggish kinetics and exceptionally poor yields[2].

By introducing SPTS as a co-catalyst, the reaction undergoes a "nucleophilic relay." SPTS reacts with the starting material much faster than the cyanide ion, forming a highly activated sulfonylheteroarene intermediate[3]. The cyanide ion (or aroyl anion equivalent) then rapidly displaces the sulfinate group, forming the product and regenerating SPTS[2].

Quantitative Performance Data (Aroylation of 4-Tosylpyrazolopyrimidine with Benzaldehyde):

Catalyst System	Catalyst Loading	Solvent / Temp	Yield (%)	Reaction Time
KCN (Method A)	1.5 equiv KCN	DMF, 80 °C	26%	1 hour

| KCN + SPTS (Method B) | 1.5 eq KCN + 0.33 eq SPTS | DMF, 80 °C | 74% | 1 hour |

Nucleophilic relay mechanism demonstrating SPTS accelerating heteroarene aroylation.

Self-Validating Experimental Protocol: Relay-Catalyzed Aroylation

• Preparation: To a dry 50 mL flask, add 4-tosylpyrazolopyrimidine (3.0 mmol) and benzaldehyde (4.5 mmol) in anhydrous DMF (20 mL). Rationale: DMF is a polar aprotic solvent that effectively solvates the ionic catalysts while leaving their nucleophilicity unhindered by hydrogen bonding.

• Catalyst Addition: Add KCN (4.5 mmol) and SPTS (1.0 mmol).

• Reaction: Stir the mixture at 80 °C for 1 hour. Monitor by TLC (Chloroform/Methanol 9:1). The disappearance of the starting material and the transient appearance of a highly polar sulfonyl intermediate validate the relay mechanism in real-time[3].

• Workup: Pour the reaction mixture into 100 mL of crushed ice-water. Causality: Quenching in ice-water crashes out the hydrophobic aroylated product while safely dissolving the unreacted KCN and the regenerated SPTS catalyst.

• Isolation: Extract with Ethyl Acetate (3 x 30 mL), wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel chromatography to isolate the pure ketone.

Conclusion

Sodium p-toluenesulfinate transcends its traditional role as a simple reagent. Through phase-transfer-assisted nucleophilic insertion and nucleophilic relay mechanisms, SPTS demonstrates superior catalytic performance compared to uncatalyzed or traditionally catalyzed baselines. By integrating SPTS into these workflows, researchers can achieve higher yields, utilize solvent-free conditions, and bypass the kinetic bottlenecks of direct nucleophilic substitutions.

References

• Efficient and Selective Trimerization of Aryl and Alkyl Isocyanates Catalyzed by Sodium p-Toluenesulfinate in the Presence of TBAI in a Solvent-Free Condition. Oxford Academic. 1

• PREPARATION OF HETEROARENECARBONITRILES BY REACTION OF HALOHETEROARENES WITH POTASSIUM CYANIDE CATALYZED BY SODIUM pTOLUENESULFlNATE. Clockss. 3

• SEVERAL APPROACHES TO CYANIDE ION-CATALYZED SYNTHESIS OF 4-AROYL-1-PHENYL-I KPYRAZOL0[3,4-d]PYRIMlDlNES. Clockss. 2

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

A Comparative Study of Sulfinating and Sulfonating Agents for Modern Organic Synthesis

Introduction

The incorporation of sulfur-containing functional groups, particularly sulfonyl and sulfinyl moieties, is a cornerstone of modern medicinal chemistry and drug development. These groups can significantly modulate the physicochemical properties of a molecule, including its solubility, metabolic stability, and biological activity.[1][2] Consequently, the selection of an appropriate sulfinating or sulfonating agent is a critical decision in the synthetic workflow. This guide provides a comprehensive comparative analysis of various classes of these reagents, offering insights into their reactivity, substrate scope, and practical application. We will delve into the nuances of traditional reagents and explore the advantages of modern, safer alternatives, supported by experimental data and detailed protocols to empower researchers in making informed decisions for their synthetic challenges.

I. The Landscape of Sulfonating and Sulfinating Agents: A Comparative Overview

The choice of a sulfonating or sulfinating agent is dictated by the target molecule, the desired functional group, and the tolerance of other functionalities within the substrate. Below, we compare the most common classes of reagents.

A. Classical Sulfonating Agents for Aromatic Systems

The direct introduction of a sulfonic acid group (-SO₃H) onto an aromatic ring is a fundamental electrophilic aromatic substitution (EAS) reaction.[3][4]

Reagent	Description	Advantages	Disadvantages
Concentrated Sulfuric Acid (H₂SO₄)	The most basic sulfonating agent.[3]	Inexpensive and readily available.	Requires high temperatures; the reaction is often reversible and can lead to side products.[3][5]
Oleum (Fuming Sulfuric Acid)	A solution of sulfur trioxide (SO₃) in sulfuric acid.[3][6]	More reactive than concentrated H₂SO₄ due to the presence of free SO₃, a potent electrophile.[6]	Highly corrosive and hazardous to handle; reactions can be exothermic and difficult to control.[6]
Chlorosulfonic Acid (ClSO₃H)	A highly reactive sulfonating agent.[7]	Can be used for the synthesis of sulfonyl chlorides.	Reacts violently with water and is highly corrosive.[8]

B. Sulfonyl Chlorides: Versatile Precursors to Sulfonamides and Sulfonate Esters

Sulfonyl chlorides (R-SO₂Cl) are highly valuable reagents for the synthesis of sulfonamides and sulfonate esters, which are prevalent motifs in pharmaceuticals.[9][10] The reactivity of a sulfonyl chloride is modulated by the electronic nature of the 'R' group.[10]

Reagent	'R' Group	Key Characteristics
Mesyl Chloride (MsCl)	Methyl (CH₃)	An aliphatic sulfonyl chloride, it is a potent and sterically unhindered electrophile.[10]
Benzenesulfonyl Chloride (BsCl)	Phenyl (C₆H₅)	The parent aromatic sulfonyl chloride, serving as a baseline for comparing substituent effects.[10]
Tosyl Chloride (TsCl)	p-Tolyl (p-CH₃C₆H₄)	The electron-donating methyl group slightly reduces reactivity compared to BsCl.[10]
4-(Chlorosulfonyl)benzoic Acid (CSBA)	p-Carboxyphenyl (p-HOOCC₆H₄)	The electron-withdrawing carboxylic acid group enhances the electrophilicity of the sulfonyl sulfur, increasing reactivity.[10]

C. Sulfur Dioxide and Its Surrogates: A Safer Approach to Sulfone and Sulfonamide Synthesis

Gaseous sulfur dioxide (SO₂) is a fundamental building block for introducing the sulfonyl moiety. However, its toxicity and difficult handling have spurred the development of stable, solid surrogates.[11][12]

Reagent	Description	Advantages
Sulfur Dioxide (SO₂) Gas	The traditional source of the sulfonyl group.	Atom economical.
DABSO (DABCO·(SO₂)₂)	A bench-stable, solid complex of 1,4-diazabicyclo[2.2.2]octane (DABCO) and SO₂.[13][14]	Easy to handle, crystalline solid, mitigates the hazards of gaseous SO₂.[15][16] It can be used in a wide range of reactions to form sulfones, sulfonamides, and sulfonyl fluorides.[14][17]
Metal Sulfites (e.g., K₂S₂O₅, Na₂S₂O₅)	Inorganic salts that release SO₂ under acidic conditions.[13]	Inexpensive and readily available.
Rongalite (Sodium Hydroxymethanesulfinate)	An inexpensive and environmentally benign reagent.[1]	Often used as a source of the sulfoxylate dianion (SO₂²⁻) for the synthesis of sulfones.[1]

D. Other Key Reagents: Thionyl Chloride and Sulfuryl Chloride

These reagents are versatile tools in the synthetic chemist's arsenal, capable of acting as both chlorinating and sulfur-introducing agents.

Reagent	Formula	Primary Applications
Thionyl Chloride	SOCl₂	Primarily used as a chlorinating agent to convert carboxylic acids to acyl chlorides and alcohols to alkyl chlorides.[18][19][20] It can also be used to synthesize sulfinyl chlorides from sulfinic acids and sulfonyl chlorides from sulfonic acids.[18][21]
Sulfuryl Chloride	SO₂Cl₂	A versatile chlorinating and sulfonating agent.[22][23] It is effective in introducing chlorine and sulfonyl groups into organic molecules.[22][24]

II. Mechanistic Insights

Understanding the underlying reaction mechanisms is crucial for optimizing reaction conditions and predicting outcomes.

A. Electrophilic Aromatic Sulfonation

The sulfonation of aromatic compounds proceeds via a classical electrophilic aromatic substitution (SEAr) mechanism. The electrophile, typically SO₃ or its protonated form, attacks the electron-rich aromatic ring to form a resonance-stabilized intermediate known as a sigma complex.[3][4][7] Subsequent deprotonation restores aromaticity.

Caption: Mechanism of Electrophilic Aromatic Sulfonation.

B. Sulfonamide Formation from Sulfonyl Chlorides

The synthesis of sulfonamides from sulfonyl chlorides is a nucleophilic substitution reaction at the sulfur atom. An amine acts as the nucleophile, attacking the electrophilic sulfur of the sulfonyl chloride.

Caption: General Mechanism for Sulfonamide Formation.

C. Sulfone Synthesis Using DABSO

DABSO serves as a source of SO₂, which can react with organometallic reagents (e.g., Grignard reagents) to form metal sulfinates. These intermediates can then be trapped by electrophiles to yield sulfones.[25]

Caption: Sulfone Synthesis via DABSO and an Organometallic Reagent.

III. Experimental Protocols

The following protocols are representative examples of sulfonation and sulfonamide synthesis reactions.

A. Protocol 1: Aromatic Sulfonation using Oleum

This protocol describes the sulfonation of toluene to form p-toluenesulfonic acid.

Materials:

• Toluene

• Oleum (20% free SO₃)

• Ice

• Saturated sodium chloride solution

• Round-bottom flask, addition funnel, magnetic stirrer, ice-salt bath

Procedure:

• Set up a round-bottom flask with an addition funnel and a magnetic stirrer in an ice-salt bath.

• Charge the flask with toluene.

• Slowly add a molar excess of 20% oleum to the addition funnel.

• With vigorous stirring, add the oleum dropwise to the toluene while maintaining the temperature between 0-5 °C.[6]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction progress using TLC or HPLC.

• Once the reaction is complete, cool the mixture in an ice bath.

• Very slowly and cautiously, pour the reaction mixture onto crushed ice with stirring.[6]

• "Salt out" the product by adding a saturated sodium chloride solution to improve precipitation.

• Collect the precipitated p-toluenesulfonic acid by filtration, wash with cold water, and dry in a desiccator.

B. Protocol 2: Synthesis of a Sulfonamide from a Sulfonyl Chloride

This protocol provides a general procedure for the reaction of a sulfonyl chloride with an amine.

Materials:

• Sulfonyl chloride (e.g., TsCl, MsCl)

• Primary or secondary amine

• Anhydrous pyridine or another suitable base (e.g., triethylamine)

• Anhydrous dichloromethane (DCM) or another suitable solvent

• Round-bottom flask, magnetic stirrer, nitrogen atmosphere

Procedure:

• In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve the amine in anhydrous DCM.

• Add an excess of pyridine or triethylamine to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Dissolve the sulfonyl chloride in a minimal amount of anhydrous DCM and add it dropwise to the stirred amine solution.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature and stir for an additional 4-12 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with DCM.

• Wash the combined organic layers with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide, which can be further purified by chromatography or recrystallization.

C. Protocol 3: Synthesis of a Sulfonamide using DABSO

This protocol describes a one-pot synthesis of sulfonamides from Grignard reagents using DABSO as the SO₂ source.[15][16]

Materials:

• Aryl or alkyl halide

• Magnesium turnings

• Anhydrous THF

• DABSO

• Sulfuryl chloride (SO₂Cl₂)

• Amine

• Schlenk flask, syringe, magnetic stirrer, low-temperature bath

Procedure:

• Prepare the Grignard reagent from the aryl or alkyl halide and magnesium turnings in anhydrous THF under an inert atmosphere.

• In a separate Schlenk flask under an inert atmosphere, suspend DABSO (2.5 equivalents) in anhydrous THF.

• Cool the DABSO suspension to -40 °C.

• Slowly add the Grignard reagent (1.0 equivalent) to the DABSO suspension and stir for 1 hour at -40 °C.

• Add sulfuryl chloride (1.0 equivalent) to the reaction mixture and allow it to warm to room temperature.

• Add an excess of the desired amine (10 equivalents) and stir until the reaction is complete (monitor by TLC).

• Work up the reaction by adding aqueous HCl and extracting the product with a suitable organic solvent.

• Purify the resulting sulfonamide by column chromatography.

IV. Conclusion and Future Outlook

The field of sulfination and sulfonation chemistry continues to evolve, driven by the need for more efficient, selective, and safer synthetic methods. While traditional reagents like oleum and sulfonyl chlorides remain important, the development of SO₂ surrogates like DABSO has revolutionized the synthesis of sulfonyl-containing compounds by providing a safer and more convenient alternative to gaseous SO₂.[15][16] The choice of reagent will always be a multifactorial decision, balancing reactivity, cost, safety, and substrate compatibility. As our understanding of reaction mechanisms deepens and new reagents are developed, the synthetic chemist's toolbox for introducing these vital functional groups will continue to expand, enabling the creation of novel molecules for drug discovery and materials science.

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